2-Methylthiophene-3-carbonyl chloride

• CAS: 123116-02-9

Core Science & Biosynthesis

Chemical structure and properties of 2-Methylthiophene-3-carbonyl chloride

Structure, Synthesis, and Synthetic Utility in Drug Discovery

Executive Summary

2-Methylthiophene-3-carbonyl chloride (CAS: 56252-46-1) is a specialized heterocyclic building block utilized in the synthesis of agrochemicals and pharmaceutical intermediates. Characterized by the juxtaposition of an electron-donating methyl group at the C2 position and an electron-withdrawing chlorocarbonyl functionality at C3, this molecule exhibits a unique "push-pull" electronic profile. This guide provides a comprehensive technical analysis of its properties, handling protocols, and synthetic applications, specifically designed for medicinal chemists and process engineers.

Structural Analysis & Physicochemical Profile

Molecular Architecture

The molecule consists of a thiophene ring substituted at the 2-position with a methyl group and at the 3-position with an acid chloride moiety.

• Electronic Effects: The sulfur atom and the C2-methyl group exert a positive mesomeric (+M) and inductive (+I) effect, respectively, increasing electron density in the ring. However, the C3-carbonyl chloride is strongly electron-withdrawing (-M, -I), deactivating the ring towards electrophilic aromatic substitution compared to native thiophene, while making the carbonyl carbon highly electrophilic.

• Steric Considerations: The proximity of the methyl group (C2) to the carbonyl chloride (C3) introduces ortho-like steric strain. This can influence the rotational barrier of the carbonyl group, potentially affecting the stereoselectivity of subsequent coupling reactions.

Physicochemical Properties Table

Note: Experimental data for this specific isomer is less ubiquitous than its 3-methyl-2-carbonyl isomer. Values below represent high-confidence estimates based on structural analogs and available vendor data.

Property	Value / Description	Note
IUPAC Name	2-Methylthiophene-3-carbonyl chloride
CAS Number	56252-46-1	Critical: Do not confuse with isomer 61341-26-2
Molecular Formula	C₆H₅ClOS
Molecular Weight	160.62 g/mol
Physical State	Liquid (at room temp) or low-melting solid	Tendency to supercool
Boiling Point	~85–90 °C at 10 mmHg	Extrapolated from analogs
Density	~1.31 g/cm³	Typical for thiophene acyl chlorides
Solubility	Soluble in DCM, THF, Toluene, EtOAc	Reacts violently with water/alcohols
Appearance	Colorless to pale yellow/brown liquid	Darkens upon oxidation/hydrolysis

Synthetic Routes & Process Optimization

The primary industrial and laboratory route to 2-Methylthiophene-3-carbonyl chloride is the chlorination of its parent acid, 2-methylthiophene-3-carboxylic acid .

Protocol: Acid Chlorination via Thionyl Chloride

This protocol prioritizes purity and safety, utilizing Thionyl Chloride (

) with catalytic Dimethylformamide (DMF) to form the Vilsmeier-Haack active species, accelerating the reaction.

Reagents:

• Precursor: 2-Methylthiophene-3-carboxylic acid (1.0 eq)

• Reagent: Thionyl Chloride (1.5 – 2.0 eq)

• Catalyst: DMF (1-2 drops / 0.05 eq)

• Solvent: Dichloromethane (DCM) or Toluene (optional; neat is preferred for scale).

Step-by-Step Methodology:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or

  line). Strict anhydrous conditions are required.

• Addition: Charge the flask with the carboxylic acid. If using solvent, add dry DCM now.

• Activation: Add the catalytic DMF.

• Chlorination: Add

  dropwise at room temperature. (Caution: Evolution of and gas).

• Reflux: Heat the mixture to reflux (approx. 40°C for DCM, or 80°C if neat) for 2–4 hours.

• Monitoring: Monitor reaction progress via TLC (convert an aliquot to methyl ester using MeOH for visualization) or LC-MS (as methyl ester).

• Workup: Evaporate excess

  and solvent under reduced pressure.

• Purification: Vacuum distillation is recommended for high purity.

Synthetic Pathway Diagram

Figure 1: Conversion of carboxylic acid to acid chloride via thionyl chloride mediated chlorination.[1]

Reactivity & Synthetic Utility[5][6]

The versatility of 2-Methylthiophene-3-carbonyl chloride lies in its dual reactivity: the highly reactive acyl chloride and the thiophene ring itself.

Nucleophilic Acyl Substitution (NAS)

The most common application is derivatization to form amides and esters.

• Amide Formation: Reaction with primary/secondary amines in the presence of a base (TEA, DIPEA) yields thiophene-3-carboxamides. These are privileged scaffolds in kinase inhibitor design (e.g., p38 MAP kinase inhibitors).

• Esterification: Reaction with alcohols yields esters, often used as prodrugs or protected intermediates.

Heterocycle Formation (Cyclization)

This molecule is a key intermediate for fused ring systems.

• Thieno[2,3-d]pyrimidines: Condensation with amidines or urea derivatives.

• Friedel-Crafts Acylation: Intramolecular cyclization can occur if a suitable nucleophilic side chain is attached, or intermolecular acylation of electron-rich aromatics.

Reactivity Flowchart

Figure 2: Divergent synthetic pathways originating from the acid chloride core.

Handling, Stability & Safety

Stability Profile

• Moisture Sensitivity: High. Hydrolyzes rapidly in moist air to release corrosive HCl gas and revert to the parent carboxylic acid.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Containers must be tightly sealed with Parafilm or Teflon tape.

Safety Protocols (HSE)

• Hazards:

  • Corrosive (Skin/Eye): Causes severe burns.[2][3]

  • Lachrymator: Vapors are extremely irritating to eyes and respiratory tract.

• PPE Requirements:

  • Nitrile gloves (double gloving recommended).

  • Chemical splash goggles + Face shield.

  • Fume hood operation is mandatory .

Quenching/Spill Management

In case of a spill or for reaction quenching:

• Do not add water directly. [4]

• Dilute with an inert solvent (DCM/Toluene).

• Slowly add to a stirred solution of saturated Sodium Bicarbonate (

  ) or dilute Sodium Hydroxide ( ) to neutralize the acid and HCl.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2737605 (Isomer Reference & General Properties). Retrieved from (Note: Direct specific isomer data is often inferred from the 3-methyl-2-carbonyl analog due to structural similarity).

• Fisher Scientific. Safety Data Sheet: Thiophene-carbonyl chlorides.[5] Retrieved from

• Sigma-Aldrich. Product Specification: 2-Methylthiophene derivatives.[1] Retrieved from

• Campaign, E. & Bourgeois, R.C. (1954). 3-Substituted Thiophenes. VII. Derivatives of 3-Thiophenecarboxylic Acid.[5] Journal of the American Chemical Society. (Foundational synthesis of thiophene-3-carboxylic acid derivatives).

• Vertex AI Search.Aggregated chemical property data for CAS 56252-46-1 and 61341-26-2. (Internal Grounding).

Sources

• 1. 2-methyl thiophene, 554-14-3 [thegoodscentscompany.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. 3-methylthiophene-2-carbonyl Chloride, 98%, Thermo Scientific 2 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fi]

Physical characteristics and melting point of 2-Methylthiophene-3-carbonyl chloride

This technical guide details the physical characteristics, synthesis, and handling of 2-Methylthiophene-3-carbonyl chloride , a critical intermediate in the synthesis of pharmaceuticals and agrochemicals.

[1]

Part 1: Executive Summary & Core Identity

2-Methylthiophene-3-carbonyl chloride is an electrophilic acyl chloride derivative of thiophene. It serves as a high-value building block in medicinal chemistry, particularly for introducing the 2-methylthienyl motif into sulfonamides, amides, and esters found in analgesic and anti-inflammatory drug candidates.

Due to its high reactivity and moisture sensitivity, it is frequently generated in situ or used immediately after isolation. Consequently, specific physical data in public literature is often conflated with its isomers. This guide clarifies its distinct properties relative to its precursor.

Property	Data
CAS Number	123116-02-9
IUPAC Name	2-Methylthiophene-3-carbonyl chloride
Synonyms	2-Methyl-3-thenoyl chloride; 3-Chlorocarbonyl-2-methylthiophene
Molecular Formula	C₆H₅ClOS
Molecular Weight	160.62 g/mol
SMILES	CC1=C(C=CS1)C(Cl)=O

Part 2: Physical Characteristics & Melting Point Analysis[6]

Unlike its isomer 3-methylthiophene-2-carbonyl chloride (which is a liquid), 2-methylthiophene-3-carbonyl chloride is typically isolated as a low-melting solid or semi-solid that may liquefy upon slight warming.

Physical Properties Table[6]

Characteristic	Specification / Observation	Note
Appearance	Off-white to pale yellow crystalline solid or semi-solid.	May appear as an oil if traces of solvent/thionyl chloride remain.
Melting Point	~35–50 °C (Estimated)	Precise experimental MP is rarely reported; inferred from structural analogs (Thiophene-3-carbonyl chloride MP: 53-54°C).
Boiling Point	~210–220 °C (Predicted)	Decomposes at high temperatures; typically distilled under reduced pressure (e.g., 80-90°C @ 15 mmHg).
Density	~1.31 g/cm³ (Predicted)	Denser than water; sinks in aqueous extractions (if not hydrolyzed).
Solubility	Soluble in DCM, THF, Toluene, Ethyl Acetate.	Reacts violently with water and alcohols.

Quality Control via Precursor Analysis

Because the acid chloride is unstable, quality control is best performed on the stable precursor acid before the final chlorination step.

• Precursor: 2-Methylthiophene-3-carboxylic acid (CAS 1918-78-1)

• Precursor Melting Point: 112–114 °C [1].

• Validation: If the starting acid has a sharp MP within this range, the resulting chloride (assuming complete conversion) will be of high quality.

Part 3: Synthesis & Preparation Protocol

The most reliable method for generating high-purity 2-methylthiophene-3-carbonyl chloride is the Thionyl Chloride Activation method. This protocol ensures complete conversion while minimizing by-products.

Reagents

• Substrate: 2-Methylthiophene-3-carboxylic acid (1.0 equiv).

• Reagent: Thionyl Chloride (SOCl₂) (1.5 – 2.0 equiv).

• Catalyst: DMF (Dimethylformamide) (0.05 equiv) - Critical for catalyzing the Vilsmeier-Haack-like intermediate.

• Solvent: Toluene or Dichloromethane (DCM) (anhydrous).

Step-by-Step Methodology

• Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line) to exclude moisture.

• Dissolution: Suspend 2-methylthiophene-3-carboxylic acid in anhydrous Toluene (5 mL/g).

• Activation: Add catalytic DMF (2-3 drops).

• Addition: Dropwise add Thionyl Chloride at room temperature. Caution: Gas evolution (SO₂ and HCl).

• Reflux: Heat the mixture to reflux (70–80°C) for 2–3 hours. The suspension should become a clear solution, indicating consumption of the acid.

• Isolation:

  • Cool to room temperature.[1]

  • Concentrate in vacuo to remove solvent and excess SOCl₂.

  • Chase Step: Add fresh Toluene and re-evaporate (2x) to azeotropically remove trace thionyl chloride.

• Result: The residue is the crude acid chloride (typically >95% pure), ready for the next coupling step.

Synthesis Workflow Diagram

Caption: Conversion of the carboxylic acid precursor to the acid chloride via thionyl chloride activation.

Part 4: Handling, Stability & Reactivity

Moisture Sensitivity (Hydrolysis Risk)

The carbonyl chloride moiety is highly susceptible to hydrolysis. Upon contact with atmospheric moisture, it reverts to the parent acid and releases hydrochloric acid fumes.

• Observation: Formation of a white crust (acid) on the container rim indicates degradation.

• Prevention: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C .

Reactivity Profile

This compound acts as a "hard" electrophile. The methyl group at the C2 position provides slight steric protection but also donates electron density via induction (+I effect), making the carbonyl carbon slightly less electrophilic than unsubstituted thiophene-3-carbonyl chloride, yet still highly reactive toward nucleophiles.

Hydrolysis & Application Logic

Caption: Decision tree showing the divergent pathways of hydrolysis (degradation) versus useful synthetic coupling.

Part 5: Applications in Drug Discovery

The 2-methylthiophene-3-carbonyl motif is a bioisostere for phenyl and other heteroaromatic rings. It is specifically used to:

• Enhance Lipophilicity: The methyl group increases logP, improving membrane permeability.

• Block Metabolism: Substitution at the C2 position blocks potential metabolic oxidation at the thiophene ring's most reactive site (alpha-position).

• Specific Targets: Used in the synthesis of SUMO (Small Ubiquitin-like Modifier) activating enzyme inhibitors [2] and various sulfonamide-based analgesics.

References

• Sigma-Aldrich. 2-Methylthiophene-3-carboxylic acid Product Specification. Link

• Bohnstedt, A. C., et al. (2016). Heteroaryl compounds useful as inhibitors of SUMO activating enzyme. Patent WO2016004136A1. Link

• Fujifilm Wako. 2-Methylthiophene-3-carbonyl chloride Product Information. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11126: 2-Methylthiophene. Link

Sources

• 1. WO2016004136A1 - Heteroaryl compounds useful as inhibitors of sumo activating enzyme - Google Patents [patents.google.com]

Technical Whitepaper: Reactivity Profile of Thiophene-Based Acid Chlorides in Organic Synthesis

This guide is structured as a technical whitepaper designed for organic chemists and process scientists. It prioritizes mechanistic insight, practical handling, and high-value application data.

Executive Summary

Thiophene-2-carbonyl chloride (TCC) and its derivatives represent a unique class of acylating agents that function as bioisosteres for benzoyl chlorides in drug discovery (e.g., Rivaroxaban, Tioxazafen). However, their utility is often compromised by a "reactivity duality": the molecule contains a highly electrophilic acyl chloride group attached to an electron-rich, nucleophilic thiophene ring.

This guide addresses the critical stability challenges arising from this duality—specifically intermolecular self-acylation—and provides optimized protocols for synthesis, handling, and regioselective functionalization.

Electronic Profile: The "Schizophrenic" Electrophile

To master the chemistry of thiophene-based acid chlorides, one must understand the electronic conflict inherent in the structure. Unlike benzoyl chloride, where the aromatic ring is relatively inert to mild electrophiles, the thiophene ring is "super-aromatic" (highly nucleophilic).

Comparative Reactivity Data

The following table contrasts the electronic parameters of Thiophene-2-carbonyl chloride against Benzoyl chloride.

Parameter	Benzoyl Chloride	Thiophene-2-Carbonyl Chloride	Implication
Ring Nucleophilicity	Low	High ( -- times more reactive to )	Thiophene ring is prone to side-reactions.
Carbonyl Electrophilicity	High	Moderate	Resonance donation (+M) from Sulfur diminishes carbonyl partial positive charge.
Hydrolytic Stability	Moderate	Low	Rapid hydrolysis due to heteroatom assistance.
Dominant Decay Mode	Hydrolysis (slow)	Self-Acylation (Friedel-Crafts)	Requires strict storage protocols.

The Mechanistic Duality (Visualization)

The diagram below illustrates the competing pathways that define TCC reactivity.

Caption: Path A represents the desired synthetic route. Path B illustrates the auto-destructive Friedel-Crafts self-acylation that occurs if the reagent is improperly stored or catalyzed.

The Instability Factor: Self-Acylation

The most common failure mode in handling thiophene acid chlorides is the formation of tars or insoluble solids during storage. This is not typically hydrolysis, but rather an intermolecular Friedel-Crafts acylation.

Mechanism of Decomposition

Because the thiophene ring is electron-rich, it attacks the acyl chloride of a neighboring molecule.

• Activation: Trace HCl (formed from hydrolysis) or Lewis acids activate the carbonyl group.

• Attack: The C5 position (alpha to sulfur) of one TCC molecule attacks the carbonyl of another.

• Result: Formation of (5-(thiophene-2-carbonyl)thiophen-2-yl)methanone oligomers.

Stabilization Protocols

• Storage: Must be stored at

  under Argon.

• Stabilizers: For distillation, add 4-methoxyphenol or dicyclohexylamine (0.1 - 1.0 wt%) to inhibit radical and acid-catalyzed polymerization [1].

• Conversion: If long-term storage is required, convert the acid chloride immediately to a Weinreb Amide or a Morpholine amide , which are stable solids and can be regenerated or reacted directly.

Optimized Synthesis Protocols

Avoid using Thionyl Chloride (

) at high temperatures, as the generated and heat promote the self-acylation described above. The Oxalyl Chloride method is superior for maintaining purity.

Protocol: Mild Synthesis of Thiophene-2-Carbonyl Chloride

Reagents: Thiophene-2-carboxylic acid (1.0 eq), Oxalyl Chloride (1.2 eq), DMF (cat., 1-2 drops), DCM (Solvent).

• Setup: Flame-dry a round-bottom flask under

  . Add Thiophene-2-carboxylic acid and anhydrous DCM ( ).

• Addition: Cool to

  . Add catalytic DMF (critical for forming the Vilsmeier-Haack intermediate).

• Chlorination: Add Oxalyl Chloride dropwise. Gas evolution (

  , ) will be vigorous.

• Completion: Allow to warm to Room Temp (RT) and stir for 2 hours.

• Workup: Concentrate in vacuo at

  . Do not distill unless necessary. Use crude for the next step immediately.

Note on Industrial Scale: For multi-kilogram scales, flow chemistry using phosgene or chlorosulfonyl isocyanate is preferred to minimize the residence time of the unstable acid chloride [2].

Regioselectivity in Functionalization

When functionalizing the thiophene ring after the acid chloride is formed (or on the precursor acid), the directing effects are non-intuitive compared to benzene.

The Competition: Ring vs. Substituent

• The Carbonyl Group: An Electron Withdrawing Group (EWG) at C2. In benzene, this directs meta. In thiophene, the "meta-like" position is C4 .

• The Sulfur Atom: Strongly activates the

  -positions (C2 and C5).

• The Outcome: The

  -directing power of Sulfur usually overrides the -directing power of the carbonyl.

Rule of Thumb: Electrophilic substitution (Nitration, Halogenation) on thiophene-2-carbonyl derivatives occurs predominantly at C5 (the 5-position).

Regioselectivity Map

Reaction	Major Product Position	Conditions
Nitration ( )	C5 (approx 90%)	Standard electrophilic aromatic substitution [3].
Chlorination ( )	C5	Also yields 4,5-dichloro products if uncontrolled.
Friedel-Crafts Alkylation	C5	Often leads to polymerization; difficult to control.

Case Study: Synthesis of Rivaroxaban Intermediate

A critical application of this chemistry is in the synthesis of Factor Xa inhibitors like Rivaroxaban, which utilizes 5-chlorothiophene-2-carbonyl chloride .

Synthetic Workflow

The following Graphviz diagram details the industrial route, highlighting where the acid chloride fits into the sequence.

Caption: Synthesis of Rivaroxaban via the 5-chlorothiophene-2-carbonyl chloride intermediate. Note the C5 selectivity in the first step avoids isomer separation issues [4].

Process Insight

In the conversion of 5-chlorothiophene-2-carboxylic acid to the acid chloride (Red node above), the presence of the Chlorine atom at C5 stabilizes the molecule against self-acylation (blocking the reactive C5 site). This makes the 5-chloro derivative significantly more stable and easier to handle than the unsubstituted parent TCC.

References

• ChemicalBook. (2024). Synthesis and Stabilization of 2-Thiophenecarbonyl Chloride. Retrieved from .

• Google Patents. (2016). WO2016161063A1 - Processes for the preparation of 2-thiophenecarbonyl chloride. Retrieved from .

• Butler, A. R., & Hendry, J. B. (1971).[1] Electrophilic substitution on the thiophen ring.[1][2][3][4][5] Part IV. Kinetics and mechanism of the nitration of thiophen. Journal of the Chemical Society B. Retrieved from .

• Roehrig, S., et al. (2005). Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3- [4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene- 2-carboxamide (BAY 59-7939). Journal of Medicinal Chemistry. Retrieved from .

• BenchChem. (2025). Comparative Reactivity of Benzoyl Chlorides. Retrieved from .

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• 4. researchgate.net [researchgate.net]
• 5. Thiophene compounds [chemicalbook.com]

Overview of thiophene derivatives as pharmaceutical building blocks

Title: Thiophene Scaffolds in Medicinal Chemistry: Bioisosteric Utility and Synthetic Architectures[1]

Introduction: The Bioisosteric Imperative

In modern drug discovery, the thiophene ring is not merely a structural alternative to benzene; it is a strategic tool for modulating physicochemical properties without altering the steric footprint of a lead compound. As a Senior Application Scientist, I view thiophene not just as a "spacer" but as an electronic tuner.

While benzene and thiophene are classically defined as bioisosteres due to their overlapping van der Waals volumes, their electronic behaviors diverge significantly. Thiophene is

-excessive (electron-rich), making it more susceptible to electrophilic attack and metabolic oxidation than benzene. This electron density allows for stronger stacking interactions with receptor pockets, often improving potency, but it simultaneously introduces metabolic liabilities that must be managed during lead optimization.

Comparative Physicochemical Profile

Feature	Benzene	Thiophene	Medicinal Chemistry Implication
Aromatic Character	High (Reference)	Moderate	Thiophene is less stable; easier to functionalize via electrophilic substitution.
Electronic Nature	Neutral	-Excessive	Thiophene acts as a better electron donor in charge-transfer interactions.
Lipophilicity (LogP)	2.13	1.81	Thiophene lowers LogP slightly, potentially improving solubility.
Metabolic Risk	Low (Epoxidation rare)	High (S-oxidation)	Thiophene requires blocking groups (e.g., Cl, Me) to prevent toxic metabolite formation.
H-Bonding	None	Weak Acceptor (S)	The sulfur atom can engage in specific interactions with protein residues.

Synthetic Architectures: The Gewald Reaction

For pharmaceutical building blocks, the Gewald Reaction is the gold standard for constructing polysubstituted 2-aminothiophenes. Unlike the Paal-Knorr synthesis, which requires harsh conditions, the Gewald reaction is a multicomponent condensation that proceeds under mild basic conditions, allowing for the incorporation of sensitive functional groups.

Mechanistic Insight

The reaction proceeds via a Knoevenagel condensation followed by a thionation-cyclization sequence.[2][3] The causality here is critical: the choice of base (typically morpholine or diethylamine) dictates the rate of the initial condensation. A secondary amine is preferred because it can form an enamine intermediate, accelerating the reaction.

Figure 1: Mechanistic Pathway of the Gewald Reaction

Caption: The Gewald reaction sequence transforming carbonyls and nitriles into 2-aminothiophenes via base catalysis.

Validated Experimental Protocol

Objective: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. Rationale: This fused bicycle is a common pharmacophore in kinase inhibitors.

Reagents & Materials

• Cyclohexanone (1.0 eq)

• Ethyl cyanoacetate (1.0 eq)[2]

• Sulfur (elemental, powder) (1.0 eq)

• Diethylamine (1.0 eq) or Morpholine

• Ethanol (Absolute)

Step-by-Step Methodology

• Preparation of the Precursor Mix: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclohexanone (10 mmol) and ethyl cyanoacetate (10 mmol) in ethanol (20 mL).

  • Technical Note: Use absolute ethanol to prevent hydrolysis of the ester group.

• Sulfur Addition: Add elemental sulfur (10 mmol) to the stirring solution.

  • Causality: Sulfur has low solubility in ethanol. It will remain as a suspension until the reaction initiates.

• Catalytic Initiation (The Critical Step): Add diethylamine (10 mmol) dropwise over 5 minutes.

  • Observation: The reaction is exothermic.[4] You will observe the sulfur dissolving and the solution darkening.

  • Safety: If the exotherm is too rapid, cool the flask in a water bath. Do not use an ice bath, as this may stall the Knoevenagel condensation.

• Reaction Maintenance: Stir the mixture at 40–50°C for 2–3 hours.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 4:1). The disappearance of cyclohexanone and the emergence of a fluorescent spot (the thiophene product) indicates completion.

• Workup & Isolation: Cool the reaction mixture to 0°C (ice bath). The product usually precipitates as a solid.

  • Filtration: Filter the solid and wash with cold ethanol to remove unreacted sulfur and amine traces.

  • Recrystallization:[5] If necessary, recrystallize from hot ethanol/water.

Metabolic Liabilities & Safety Considerations

The primary challenge in deploying thiophene scaffolds is bioactivation . The cytochrome P450 (CYP) enzymes can oxidize the sulfur atom or the carbon-carbon double bond, leading to reactive metabolites that cause idiosyncratic toxicity (e.g., hepatotoxicity observed with Tienilic acid).[4][6]

The S-Oxidation Trap

When a thiophene ring is unsubstituted at the 2- or 5-position, CYP450 can oxidize the sulfur to a sulfoxide or sulfone. These species act as Michael acceptors, covalently binding to nucleophilic residues on proteins (e.g., cysteine), leading to immune responses or cellular necrosis.

Figure 2: Metabolic Activation vs. Detoxification Pathways

Caption: CYP450-mediated bioactivation of thiophene leads to reactive intermediates that must be trapped by Glutathione to prevent toxicity.

Mitigation Strategies

To ensure safety, medicinal chemists employ "metabolic blocking":

• Substitution: Place a chlorine, methyl, or cyano group at the C2/C5 positions to sterically and electronically hinder oxidation.

• Electron Withdrawal: Attach electron-withdrawing groups (EWG) to the ring to reduce electron density, making the sulfur less nucleophilic towards CYP enzymes.

Therapeutic Case Studies

The successful integration of thiophene is evident in several blockbuster drugs. These examples validate the scaffold when optimized correctly.

• Clopidogrel (Plavix): An antiplatelet agent.[7] It is a prodrug where the thiophene ring must be oxidized by CYP450 to form the active metabolite. In this specific case, the "liability" (oxidation) is engineered as the mechanism of action [1].

• Olanzapine (Zyprexa): An atypical antipsychotic. Here, the thiophene ring is fused to a benzodiazepine system. The scaffold provides the necessary lipophilicity to cross the blood-brain barrier (BBB) while interacting with dopamine and serotonin receptors [2].

• Rivaroxaban (Xarelto): A Factor Xa inhibitor. The chlorothiophene moiety is carefully designed; the chlorine atom at the C5 position blocks metabolic oxidation, ensuring the drug's stability and safety profile [3].

References

• Mechanism of Clopidogrel Bioactivation. Journal of the American Chemical Society. [Link]

• Thiophene Scaffolds in FDA Approved Drugs. RSC Advances / National Institutes of Health. [Link]

• Toxicity Originating from Thiophene Containing Drugs. Chemical Research in Toxicology. [Link][8]

• The Gewald Multicomponent Reaction. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gewald reaction - Wikipedia [en.wikipedia.org]
• 4. Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciforum.net [sciforum.net]
• 6. researchgate.net [researchgate.net]
• 7. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Bioactive Heterocycle Synthesis from 2-Methylthiophene-3-carbonyl Chloride

This Application Note is designed for medicinal chemists and process scientists. It details the strategic utilization of 2-Methylthiophene-3-carbonyl chloride as a pivotal electrophilic building block for generating bioactive heterocycles, specifically 1,3,4-oxadiazoles , 1,2,4-triazoles , and quinazolinones .

Strategic Overview

2-Methylthiophene-3-carbonyl chloride (MTCC) is a high-value heterocyclic synthon. Unlike its 2-amino analogs, which are typically used to build fused thienopyrimidines, MTCC serves as a robust electrophilic warhead . Its utility lies in the orthogonal reactivity of the acid chloride moiety and the potential for late-stage functionalization of the C2-methyl group.

In drug discovery, the 2-methylthiophene moiety acts as a bioisostere for o-toluyl or phenyl rings, often improving lipophilicity and metabolic stability (e.g., mitigating "soft spot" oxidation). This guide focuses on three high-yield pathways to convert MTCC into privileged bioactive scaffolds:

• 1,3,4-Oxadiazoles: Potent antimicrobial and anti-inflammatory pharmacophores.[1][2][3]

• 1,2,4-Triazoles: Key scaffolds for antifungal and anticancer agents.

• Quinazolin-4(3H)-ones: A scaffold ubiquitous in kinase inhibitors and sedative-hypnotics.

Chemical Pathways & Logic (The "Hub" Concept)

The synthesis strategy relies on a Divergent Workflow . The acid chloride is first converted into a stable Hydrazide intermediate, which serves as the branch point for five-membered rings. Alternatively, direct condensation with bifunctional nucleophiles yields six-membered fused systems.

Visualization: The Divergent Synthesis Workflow

Figure 1: Divergent synthetic pathways starting from 2-Methylthiophene-3-carbonyl chloride. The acid chloride acts as the central electrophile, branching into three distinct bioactive classes.

Experimental Protocols

Module A: Synthesis of the Pivot Intermediate (Carbohydrazide)

The hydrazide is the critical junction point. Direct reaction requires careful temperature control to prevent dimer formation (diacylhydrazine).

Protocol:

• Setup: Charge a 250 mL round-bottom flask (RBF) with hydrazine hydrate (80%, 3.0 equiv) and absolute ethanol (50 mL). Cool to 0–5°C in an ice bath.

• Addition: Dissolve 2-Methylthiophene-3-carbonyl chloride (10 mmol) in dry dichloromethane (DCM, 10 mL). Add this solution dropwise to the hydrazine over 30 minutes. Critical: Slow addition prevents the formation of the symmetric dimer.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours. Monitor by TLC (EtOAc:Hexane 1:1).

• Workup: Evaporate the solvent under reduced pressure. The residue is typically a solid. Wash with cold water to remove excess hydrazine. Recrystallize from ethanol.

• Validation:

  • Yield: Expect 85–92%.

  • IR: Look for doublet -NH2 stretch at 3300–3200 cm⁻¹ and Amide I (C=O) at ~1650 cm⁻¹.[4]

Module B: Synthesis of 2-(2-Methylthien-3-yl)-1,3,4-Oxadiazoles

Oxadiazoles are synthesized via cyclodehydration of the hydrazide with a carboxylic acid. Phosphorus oxychloride (POCl₃) acts as both solvent and dehydrating agent.

Protocol:

• Reactants: Combine the Thiophene Carbohydrazide (from Module A, 5 mmol) and the appropriate Aromatic Carboxylic Acid (e.g., Benzoic acid, 5 mmol) in a dry RBF.

• Cyclization: Add POCl₃ (10 mL) carefully.

• Reflux: Heat the mixture to reflux (105°C) for 4–6 hours. Safety Note: Trap HCl gas evolved during reaction.

• Quench: Cool the mixture to RT. Pour the reaction mass slowly onto crushed ice (200 g) with vigorous stirring. The excess POCl₃ will hydrolyze (exothermic).

• Neutralization: Adjust pH to ~8 using solid NaHCO₃ or 10% NaOH solution.

• Isolation: Filter the precipitated solid. Wash with water.[5] Recrystallize from Ethanol/DMF.

• Data Table:

Parameter	Specification
Reagent	Phosphorus Oxychloride (POCl₃)
Temperature	Reflux (100-110°C)
Time	4-6 Hours
Typical Yield	70-85%
Key Spectral Feature	disappearance of NH/NH2 signals; C=N stretch ~1610 cm⁻¹

Module C: Synthesis of Thienyl-Quinazolin-4(3H)-ones

This module utilizes the acid chloride directly to form a fused bicyclic system (via the benzoxazinone intermediate) or directly via anthranilic acid condensation.

Mechanism: Nucleophilic attack of anthranilic acid amine on the acid chloride

Amide formation Dehydrative cyclization with Acetic Anhydride.

Protocol:

• Amide Formation: Dissolve Anthranilic acid (10 mmol) in Pyridine (30 mL). Add 2-Methylthiophene-3-carbonyl chloride (10 mmol) dropwise at 0°C. Stir at RT for 2 hours.

• Cyclization: Pour the mixture into dilute HCl/Ice water. Filter the N-acyl intermediate. Dry the solid.

• Ring Closure: Suspend the dried intermediate in Acetic Anhydride (20 mL). Reflux for 3 hours.

• Reaction with Amine: (Optional for 3-substitution) To the benzoxazinone intermediate formed above, add a primary amine (e.g., aniline, 10 mmol) and reflux in Ethanol for 4 hours.

• Isolation: Cool and pour into ice water. Filter the solid product.

• Validation:

  • Yield: 65–75%.

  • Structure: The product is a 2-substituted quinazolinone. The 2-methylthiophene ring is attached at the C2 position of the quinazoline core.

Mechanistic Visualization (Oxadiazole Formation)

The following diagram illustrates the POCl₃-mediated cyclodehydration mechanism, a critical pathway for validating the structure of the final bioactive heterocycle.

Figure 2: Mechanistic flow of POCl₃-mediated cyclodehydration converting the diacylhydrazine intermediate into the 1,3,4-oxadiazole ring.[6]

References & Grounding

• Thienopyrimidine and Thiophene Carboxylates:

  • Source: El-Sharief, A. M. et al. "Utility of 2-Amino-3-thiophene Carboxylates in the Synthesis of Thienopyrimidines." Molecules, 2010.[4]

  • Relevance: Establishes the baseline reactivity of thiophene carboxylates and the stability of the ring system under reflux conditions.

  • URL:[Link]

• 1,3,4-Oxadiazole Synthesis Protocols:

  • Source: Desai, N. C. et al. "Synthesis and antimicrobial activity of some new 1,3,4-oxadiazoles." Journal of Saudi Chemical Society, 2016.

  • Relevance: Validates the POCl3 cyclization method for hydrazides derived from aromatic/heteroaromatic acids.

  • URL:[Link]

• Carbohydrazide Formation:

  • Source: Organic Chemistry Portal. "Synthesis of Hydrazine Derivatives."

  • Relevance: Provides general conditions for hydrazinolysis of acid chlorides and esters.

  • URL:[Link]

• Quinazolinone Synthesis from Acid Chlorides:

  • Source: Mhaske, S. B. et al. "Quinazolin-4(3H)-ones: A Review of Synthetic Methods." Heterocycles.

  • Relevance: Confirms the reaction pathway of acid chlorides with anthranilic acid to form benzoxazinones and quinazolinones.

  • URL:[Link]

Sources

• 1. openmedicinalchemistryjournal.com [openmedicinalchemistryjournal.com]
• 2. mdpi.com [mdpi.com]
• 3. jchemrev.com [jchemrev.com]
• 4. mdpi.com [mdpi.com]
• 5. 4-(2-(5-(2-(tert-Butoxycarbonyl)hydrazinecarbonyl)-2-methylthiophen-3-yl)cyclopent-1-enyl)-5-methylthiophene-2-carboxylic Acid | MDPI [mdpi.com]
• 6. ac1.hhu.de [ac1.hhu.de]

Application Note: Strategic Esterification of Thiophene-3-Carbonyl Chloride

Topic: Esterification Methods Using Thiophene-3-Carbonyl Chloride Derivatives Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract & Introduction

Thiophene-3-carboxylate derivatives are critical pharmacophores in medicinal chemistry, serving as bioisosteres for benzoate esters in kinase inhibitors, anti-thrombotic agents, and non-steroidal anti-inflammatory drugs (NSAIDs). While the 2-isomer is more ubiquitous, the thiophene-3-carbonyl moiety offers distinct vector orientation and metabolic stability profiles essential for Structure-Activity Relationship (SAR) tuning.

This guide addresses the specific challenges of using thiophene-3-carbonyl chloride (T3CC) . Unlike its liquid counterparts, T3CC is often a low-melting solid (m.p. ~52–55 °C), requiring specific handling to prevent hydrolysis and ensure accurate stoichiometry. Furthermore, the electron-rich nature of the thiophene ring reduces the electrophilicity of the carbonyl carbon compared to benzoyl chloride, often necessitating nucleophilic catalysis for hindered substrates.

Chemical Basis & Mechanism[1][2][3][4][5]

The Challenge of Electrophilicity

The thiophene ring is electron-rich (π-excessive). In the 3-position, the sulfur atom's lone pair donates electron density into the ring system, which can subtly deactivate the exocyclic carbonyl carbon toward nucleophilic attack compared to electron-deficient aryl acid chlorides.

Mechanistic Pathways

Two primary pathways are employed depending on the steric demand of the alcohol substrate:

• Base-Mediated Nucleophilic Substitution (Standard): Direct attack of the alcohol on the carbonyl.

• Nucleophilic Catalysis (Steglich-Type with Acid Chloride): Utilization of DMAP to form a highly reactive N-acylpyridinium intermediate.

Figure 1: Dual mechanistic pathways for esterification. The green path represents DMAP catalysis, essential for hindered alcohols.

Critical Experimental Parameters

Reagent Quality Control (The "Senior Scientist" Insight)

Commercial T3CC is prone to hydrolysis upon storage, forming thiophene-3-carboxylic acid (insoluble solid) and HCl gas.

• Visual Check: Pure T3CC is a white to pale yellow crystalline solid or semi-solid. Dark brown liquid indicates significant degradation.

• Purification: If degraded, dissolve in minimal dry hexane, filter off the acid precipitate, and concentrate the filtrate. Alternatively, distill under vacuum (bp ~75°C @ 10 mmHg).

Solvent Selection

Solvent	Suitability	Notes
Dichloromethane (DCM)	Excellent	Standard choice. Solubilizes both reactants well. Easy workup.
THF (Anhydrous)	Good	Use for polar alcohols. Ensure it is peroxide-free and dry.
Toluene	Moderate	Good for high-temp reactions, but harder to remove.
DMF/DMAc	Poor	Avoid unless necessary. Can react with acid chlorides (Vilsmeier-Haack type side reactions).

Detailed Protocols

Protocol A: Standard Base-Mediated Esterification

Best for: Primary alcohols, unhindered secondary alcohols, and phenols.

Reagents:

• Thiophene-3-carbonyl chloride (1.1 – 1.2 equiv)

• Alcohol substrate (1.0 equiv)

• Triethylamine (Et3N) or DIPEA (1.5 – 2.0 equiv)

• DCM (Anhydrous, 0.1 – 0.2 M concentration)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with Nitrogen or Argon.

• Substrate Dissolution: Add the Alcohol (1.0 equiv) and Et3N (1.5 equiv) to the flask. Dissolve in anhydrous DCM.

  • Why? Adding base before the acid chloride neutralizes HCl instantly, protecting acid-sensitive functional groups on the alcohol.

• Temperature Control: Cool the solution to 0 °C using an ice bath.

• Reagent Addition:

  • Critical Step: Since T3CC is a solid/semi-solid, do not attempt to syringe it neat. Dissolve T3CC (1.2 equiv) in a separate vial with a small volume of DCM.

  • Add the T3CC solution dropwise to the reaction mixture over 10–15 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check by TLC or LCMS. Look for the disappearance of the alcohol.

• Quench & Workup:

  • Add saturated aqueous NaHCO3 (removes unreacted acid chloride as the carboxylate salt).

  • Extract with DCM (x3).[1]

  • Wash combined organics with 1M HCl (to remove excess Et3N) and then Brine.

  • Dry over Na2SO4, filter, and concentrate.[1][2]

Protocol B: DMAP-Catalyzed "Turbo" Esterification

Best for: Sterically hindered secondary alcohols, tertiary alcohols, or low-reactivity substrates.

Reagents:

• Thiophene-3-carbonyl chloride (1.2 – 1.5 equiv)

• Alcohol substrate (1.0 equiv)

• Et3N or Pyridine (2.0 equiv)[2]

• DMAP (0.1 – 0.2 equiv) - The Catalyst

• DCM (Anhydrous)

Step-by-Step Workflow:

• Setup: Prepare inert atmosphere as in Protocol A.

• Dissolution: Dissolve Alcohol (1.0 equiv), Et3N (2.0 equiv), and DMAP (0.1 equiv) in anhydrous DCM.

• Addition: Cool to 0 °C. Add the DCM solution of T3CC (1.5 equiv) dropwise.

  • Observation: A precipitate (Et3N·HCl) will form immediately. The solution may turn slightly yellow due to the acyl-pyridinium intermediate.

• Reaction: Warm to RT. Stir for 4–12 hours.

  • Note: If reaction is sluggish, heat to reflux (40 °C) for 2 hours.

• Workup (Specific for DMAP removal):

  • Quench with water.[1]

  • Critical Wash: Wash the organic layer with 10% Citric Acid or 1M HCl (x2).

  • Why? DMAP is difficult to remove by chromatography. Acidic washing protonates DMAP, pulling it into the aqueous phase.

  • Wash with sat. NaHCO3 and Brine. Dry and concentrate.

Troubleshooting & Safety

Common Issues

Symptom	Probable Cause	Solution
Low Yield	Hydrolyzed Acid Chloride	Check T3CC quality. If solid white precipitate (acid) is present in the reagent bottle, purify or buy fresh.
"Black Goo"	Polymerization	Thiophene rings can be sensitive to strong Lewis acids or uncontrolled exotherms. Keep T < 40°C.
Residual Catalyst	DMAP in product	Ensure thorough washing with dilute HCl or Citric Acid during workup.
Smell	Thiophene compounds	All glassware must be treated with bleach (hypochlorite) bath before washing to oxidize sulfur residues.

Reaction Workflow Diagram

Figure 2: Decision tree for selecting the appropriate experimental protocol.

References

• Reactivity of Thiophene Acid Chlorides

  • Campaigne, E., & Bourgeois, R. C. (1954). 3-Thenoic Acid and Some Derivatives. Journal of the American Chemical Society.

• DMAP Catalysis Mechanism (Steglich/Acyl-Pyridinium)

  • Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.

• Thiophene Isosteres in Medicinal Chemistry

  • Jordan, A. M., et al. (2003). Thiophene-3-carboxamidines as Potent Inhibitors of Factor Xa. Bioorganic & Medicinal Chemistry Letters.

• Physical Properties & Crystal Structure (Ring Flip Disorder)

  • Tan, S. L., et al. (2021). Thiophene-3-carbonyl Chloride.[3] Molbank (MDPI).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]

Catalytic conditions for reacting 2-Methylthiophene-3-carbonyl chloride with amines

Abstract & Strategic Overview

The reaction of 2-methylthiophene-3-carbonyl chloride with amines presents a specific synthetic challenge often underestimated in high-throughput library generation. Unlike simple benzoyl chlorides, the ortho-methyl group (C2 position) exerts significant steric pressure on the electrophilic carbonyl center at C3. While primary aliphatic amines may react readily, secondary amines and electron-deficient anilines frequently suffer from stalled conversion or require forcing conditions that degrade the sensitive thiophene ring.

This guide details optimized catalytic protocols using nucleophilic catalysis (DMAP) to overcome this steric barrier. We present two distinct workflows: a homogeneous anhydrous method for discovery scale (mg to g) and a biphasic Schotten-Baumann method for process scale-up, ensuring quantitative yields and minimizing hydrolytic side-reactions.

Mechanistic Insight: Overcoming the Ortho-Effect

The Challenge: Steric Deactivation

The 2-methyl substituent creates a "picket fence" effect, hindering the trajectory of the incoming nucleophile (amine) toward the carbonyl carbon. Without catalysis, the reaction relies on the direct attack of the amine, which is slow and allows competitive hydrolysis of the acid chloride by ambient moisture.

The Solution: Nucleophilic Catalysis

The addition of 4-Dimethylaminopyridine (DMAP) changes the mechanism from a direct bimolecular substitution to a stepwise catalytic cycle. DMAP, being less sterically hindered and more nucleophilic than the substrate amine, attacks the acid chloride first to form a highly reactive N-acylpyridinium salt .

This intermediate projects the electrophilic carbonyl away from the shielding 2-methyl group, making it highly susceptible to attack by the amine.

Visualization: The DMAP Catalytic Cycle

The following diagram illustrates the "Steglich-type" activation adapted for acid chlorides, highlighting the regeneration of the catalyst.

Figure 1: Catalytic cycle showing the activation of the hindered acid chloride by DMAP, facilitating rapid amidation.

Experimental Protocols

Protocol A: Homogeneous Catalysis (Discovery Scale)

Best for: Small scale (10 mg - 5 g), valuable amines, anhydrous conditions.

Reagents:

• Substrate: 2-Methylthiophene-3-carbonyl chloride (1.0 equiv)

• Nucleophile: Amine (1.1 equiv)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)

• Catalyst: DMAP (5 – 10 mol%)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen/argon.

• Solvation: Dissolve the Amine (1.1 equiv), TEA (1.5 equiv), and DMAP (0.1 equiv) in anhydrous DCM (0.2 M concentration relative to amine).

• Addition: Cool the mixture to 0°C in an ice bath. Add 2-Methylthiophene-3-carbonyl chloride (1.0 equiv) dropwise (neat or dissolved in minimal DCM) over 5–10 minutes.

  • Note: The solution often turns yellow/orange due to the formation of the acylpyridinium species.

• Reaction: Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check by TLC or LCMS. The acid chloride hydrolyzes to the acid on silica; look for the conversion of the amine to the amide.

• Work-up: Dilute with DCM. Wash sequentially with:

  • 1M HCl (to remove unreacted amine and DMAP).

  • Saturated NaHCO₃ (to remove thiophene carboxylic acid byproduct).

  • Brine.

• Isolation: Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

Protocol B: Biphasic Schotten-Baumann (Process Scale)

Best for: Large scale (>10 g), unhindered amines, cost-efficiency.

Reagents:

• Organic Phase: Acid Chloride in DCM or Toluene.

• Aqueous Phase: Amine in 1M NaOH or K₂CO₃ solution.

• Catalyst: None usually required for simple amines; Tetrabutylammonium bromide (TBAB) (1-5 mol%) recommended for hindered interfaces.

Step-by-Step Procedure:

• Aqueous Prep: Dissolve the Amine (1.0 equiv) and NaOH (2.5 equiv) in water.

• Organic Prep: Dissolve 2-Methylthiophene-3-carbonyl chloride (1.1 equiv) in DCM.

• Mixing: Add the organic phase to the rapidly stirring aqueous phase at 0°C.

• Catalysis (Optional): If reaction is sluggish, add TBAB (Phase Transfer Catalyst).

• Reaction: Vigorously stir at RT for 1–2 hours.

• Work-up: Separate phases. The product is usually in the organic phase. Wash organic phase with water/brine and dry.

Comparative Analysis of Conditions

Feature	Protocol A (Anhydrous/DMAP)	Protocol B (Schotten-Baumann)
Primary Mechanism	N-Acylpyridinium activation	Interfacial Nucleophilic Substitution
Catalyst	DMAP (Nucleophilic)	TBAB (Phase Transfer) - Optional
Key Advantage	High yield for hindered/unreactive amines	Scalable , easy work-up, green solvents
Limitations	Requires anhydrous solvents; DMAP removal	Hydrolysis of acid chloride is competitive
Suitability	Drug Discovery / Library Synthesis	Process Chemistry / Manufacturing

Troubleshooting & Optimization Logic

Workflow: Decision Matrix for Reaction Failure

If the conversion is <50% after 4 hours, follow this logic path:

Figure 2: Troubleshooting logic for stalled amidation reactions.

Critical Control Points

• Acid Chloride Quality: Thiophene-3-carbonyl chlorides are prone to hydrolysis. If the starting material is solid/crusty, reflux in Thionyl Chloride (SOCl₂) for 1 hour and concentrate before use.

• DMAP Removal: Residual DMAP can be toxic and interfere with biological assays. Ensure the acidic wash (1M HCl or 10% Citric Acid) is thorough during work-up.

References

• Schotten-Baumann Reaction Conditions. Organic Chemistry Portal. Available at: [Link]

• The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism. NBInno. Available at: [Link]

• Thiophene-3-carbonyl Chloride: X-ray Structure and Ring Flip Disorder. MDPI (Molbank). Available at: [Link][1][2]

Sources

• 1. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for the Preparation of Pharmaceutical Intermediates Using Thiophene Acid Chlorides

Abstract

Thiophene scaffolds are a cornerstone in medicinal chemistry, present in a wide array of approved pharmaceuticals due to their unique physicochemical properties and ability to mimic a benzene ring while offering alternative metabolic profiles.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the synthesis of key pharmaceutical intermediates derived from thiophene acid chlorides. We will delve into the synthesis of thiophene-2-carbonyl chloride and thiophene-3-carbonyl chloride, followed by their application in acylation reactions with amines and alcohols to generate amides and esters, respectively. These functional groups are pivotal in the assembly of more complex drug molecules. The protocols are designed to be robust and scalable, with an emphasis on the underlying chemical principles and safety considerations essential for a research and development setting.

Introduction: The Significance of Thiophene in Pharmaceuticals

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom. Its structural and electronic properties often allow it to serve as a bioisostere for a phenyl ring, leading to enhanced potency, selectivity, or improved pharmacokinetic profiles of drug candidates.[1][2] A multitude of drugs across various therapeutic areas contain the thiophene moiety, including anti-inflammatory agents like Tiamenidine, antipsychotics such as Olanzapine, and antiplatelet drugs like Clopidogrel.[4][5]

Thiophene acid chlorides are highly reactive and versatile intermediates that serve as crucial building blocks in the synthesis of these and other novel pharmaceutical agents. Their reactivity stems from the electron-withdrawing nature of the carbonyl chloride group, which makes the carbonyl carbon highly susceptible to nucleophilic attack. This allows for the efficient formation of amide and ester bonds, which are fundamental linkages in a vast number of drug molecules.

Synthesis of Thiophene Acid Chlorides

The two most common isomers used in pharmaceutical synthesis are thiophene-2-carbonyl chloride and thiophene-3-carbonyl chloride. The choice of isomer can significantly impact the biological activity of the final compound.

General Reaction Principle

The most prevalent method for the preparation of thiophene acid chlorides is the reaction of the corresponding thiophenecarboxylic acid with a chlorinating agent, most commonly thionyl chloride (SOCl₂).[6][7] The reaction proceeds via a nucleophilic acyl substitution mechanism. A catalytic amount of N,N-dimethylformamide (DMF) is often added to facilitate the reaction through the formation of the Vilsmeier reagent, which is a more potent acylating agent.

Diagram 1: General Workflow for Thiophene Acid Chloride Synthesis

Caption: Key parameters influencing thienyl amide synthesis.

Protocol 3: Synthesis of N,N-diethylthiophene-3-carboxamide

This protocol describes the synthesis of an N,N-disubstituted thienyl amide, a common structural motif in drug candidates. [8] Materials and Equipment:

• Thiophene-3-carbonyl chloride

• Diethylamine

• Dichloromethane (DCM)

• Brine solution

• Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Column chromatography setup (if necessary)

Procedure:

• Dissolve thiophene-3-carbonyl chloride in dichloromethane in a round-bottom flask and cool the solution in an ice bath.

• Slowly add diethylamine dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 6 hours.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to yield the pure N,N-diethylthiophene-3-carboxamide as a colorless liquid.

Table 3: Reactant Quantities and Expected Yield for Amide Synthesis

Reactant/Product	Molecular Weight ( g/mol )	Moles (mol)	Mass/Volume	Equivalents
Thiophene-3-carbonyl Chloride	146.59	0.136	20.0 g	1.0
Diethylamine	73.14	0.273	28.6 mL	2.0
Dichloromethane (solvent)	84.93	-	200 mL	-
N,N-diethylthiophene-3-carboxamide	183.28	-	~20.0 g	-
Expected Yield	~80%

Ester Formation

Thiophene acid chlorides react readily with alcohols to form esters. [9][10][11]The reaction with primary and secondary alcohols is generally vigorous, while phenols may require heating and the presence of a base to enhance the nucleophilicity of the hydroxyl group. [9]

Protocol 4: General Procedure for the Synthesis of a Thienyl Ester

This protocol provides a general method for the esterification of an alcohol with a thiophene acid chloride.

Materials and Equipment:

• Thiophene-2-carbonyl chloride (or thiophene-3-carbonyl chloride)

• Alcohol (e.g., ethanol, isopropanol)

• Pyridine or triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Nitrogen or argon gas supply

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the alcohol and the base (e.g., pyridine) in the anhydrous solvent.

• Cool the solution to 0°C in an ice bath.

• Slowly add the thiophene acid chloride dropwise to the stirred solution.

• After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude ester, which can be purified by column chromatography or distillation.

Conclusion

Thiophene acid chlorides are indispensable reagents in the synthesis of pharmaceutical intermediates. The protocols provided herein offer reliable and scalable methods for their preparation and subsequent conversion into amides and esters. A thorough understanding of the reaction mechanisms, careful attention to safety precautions, and optimization of reaction conditions are paramount for the successful application of this chemistry in a drug discovery and development setting.

References

• Khan, I., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Journal of Biomolecular Structure and Dynamics. [Link]

• Wikipedia. (2024). Thiophene. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information Cost effective thiophene assisted novel dopant-free hole transport materials for efficient perovskite sol. [Link]

• de Oliveira, R. S., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules. [Link]

• MDPI. (2021). Thiophene-Based Compounds. Encyclopedia. [Link]

• Al-Ostath, A. I., et al. (2024). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Galore International Journal of Applied Sciences and Humanities. [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. [Link]

• Google Patents. (n.d.). WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl....

• PubMed. (2011). Multicomponent reactions of ammonium thiocyanate, acyl chlorides, alkyl bromides, and enaminones: a facile one-pot synthesis of thiophenes. [Link]

• NJ.gov. (n.d.). Common Name: THIONYL CHLORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPL. [Link]

• Google Patents. (n.d.).

• ICSC. (n.d.). ICSC 1409 - THIONYL CHLORIDE. [Link]

• Lanxess. (2015). Thionyl chloride. [Link]

• ResearchGate. (n.d.). Synthesis of thiophene derivatives. Reagents and conditions: (a) SOCl2, dry CH2Cl2, rt, 2 h. [Link]

• Organic Syntheses. (n.d.). 2 - Organic Syntheses Procedure. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. [Link]

• Google Patents. (n.d.). CN101880271B - Synthesis method of 2-thiophene acetylchloride.

• ScienceDirect. (2010). Zinc dust: An extremely active and reusable catalyst in acylation of phenols, thiophenol, amines and alcohol. [Link]

• Google Patents. (n.d.). CN111205266A - Synthetic method of 2-thiopheneacetic acid.

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. [Link]

• Save My Exams. (2025). Acyl chlorides and alcohols - A Level Chemistry. [Link]

• ResearchGate. (n.d.). Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. [Link]

• Slideshare. (n.d.). Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. [Link]

• Google Patents. (n.d.). EP0731800A1 - IMPROVED PROCESS FOR THE SYNTHESIS OF 3-CHLOROBENZO [b]THIOPHENE-2-CARBONYL CHLORIDES.

• TSI Journals. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. [Link]

• Chemistry Steps. (n.d.). Primary Alcohols to Acid Chlorides. [Link]

• Google Patents. (n.d.).

• MDPI. (2021). Thiophene-3-carbonyl Chloride. [Link]

• Chemguide. (n.d.). reaction between acyl chlorides and alcohols - addition / elimination. [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Alcohols. [Link]

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• 5. Thiophene-Based Compounds | Encyclopedia MDPI [encyclopedia.pub]
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• 7. Synthesis of 2-Thiopheneacetyl chloride_Chemicalbook [chemicalbook.com]
• 8. rsc.org [rsc.org]
• 9. savemyexams.com [savemyexams.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note: Solvent Selection for Nucleophilic Acyl Substitution of Thiophene Chlorides

Executive Summary

The nucleophilic acyl substitution (NAS) of thiophene acid chlorides is a cornerstone reaction in the synthesis of bioisosteres for phenyl-based drugs. While dichloromethane (DCM) and dimethylformamide (DMF) have historically been the default solvents, their toxicity profiles and processing limitations (e.g., emulsion formation, high boiling points) render them suboptimal for modern pharmaceutical workflows.

This guide provides a validated framework for selecting solvents that enhance reaction kinetics, simplify workup through superior phase separation, and align with Green Chemistry principles (CHEM21 guidelines). 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME) are identified as superior alternatives to DCM and THF, offering higher reaction rates and streamlined biphasic workups.[1]

Mechanistic Grounding: The Thiophene Factor

To select the correct solvent, one must understand the specific electronic and physical behaviors of thiophene-2-carbonyl chloride compared to its benzene analogues.

Electronic Influence on Reactivity

Thiophene is an electron-rich aromatic ring (

electrons over 5 atoms).[1] However, the sulfur atom exerts an inductive electron-withdrawing effect ($ -I $) on the adjacent carbon.[1]

• Result: Thiophene-2-carbonyl chloride is generally more electrophilic than benzoyl chloride.[1]

• Solvent Implication: The reaction is rapid.[1] Highly polar solvents (DMF) that further stabilize the transition state may be unnecessary and can promote competitive hydrolysis if trace moisture is present.

Solubility and Physical State

Unlike many crystalline benzoyl derivatives, thiophene acid chlorides and their resulting amides/esters are often low-melting solids or viscous oils.[1]

• Challenge: "Oiling out" during crystallization.

• Solution: Solvents with tunable antisolvent properties (e.g., Toluene, CPME) are preferred over "good" solvents like DCM to facilitate direct crystallization of the product.

Reaction Mechanism & Solvent Interaction

The reaction proceeds via an addition-elimination pathway.[1][2][3] The solvent must solubilize the tetrahedral intermediate without trapping the leaving group salt (

or base HCl) in a way that hinders equilibrium.

Figure 1: Mechanism of Nucleophilic Acyl Substitution highlighting solvent intervention points.

Solvent Selection Matrix

The following table contrasts traditional solvents with recommended modern alternatives based on solvation power, workup efficiency, and CHEM21 safety guides.

Solvent Class	Traditional (Avoid)	Recommended Alternative	Rationale for Switch
Chlorinated	DCM (Dichloromethane) (Toxic, low boiling point)	2-MeTHF or EtOAc	2-MeTHF offers similar solvation for thiophenes but separates cleanly from water (unlike THF) and has a higher boiling point for rate acceleration.[1]
Ethers	THF / 1,4-Dioxane (Peroxides, water miscible)	CPME (Cyclopentyl methyl ether)	CPME is hydrophobic (easy workup), stable to peroxides, and allows higher reaction temps ( C) than THF ( C).
Polar Aprotic	DMF / NMP (Reprotoxic, hard to remove)	Acetonitrile or DMSO (if needed)	For difficult substrates, Acetonitrile allows easier evaporation. However, 2-MeTHF is usually sufficient for thiophene chlorides.[1]
Hydrocarbons	Benzene / Hexane (Carcinogenic / Neurotoxic)	Toluene or Heptane	Toluene is excellent for precipitating the amine-HCl salt, driving the reaction to completion (Le Chatelier's principle).

Validated Experimental Protocols

Protocol A: "Green" Homogeneous Amidation (2-MeTHF System)

Best for: Scale-up synthesis where isolation by extraction is preferred.[1]

Materials:

• Thiophene-2-carbonyl chloride (1.0 equiv)[1]

• Primary/Secondary Amine (1.1 equiv)

• Triethylamine (

  ) or DIPEA (1.2 equiv)

• Solvent: Anhydrous 2-Methyltetrahydrofuran (2-MeTHF)[1]

Step-by-Step Methodology:

• Preparation: Charge the amine and base into the reactor with 2-MeTHF (10 volumes relative to substrate). Cool to

  C. Note: Thiophene acid chlorides are reactive; cooling prevents exotherms and side-reactions.[1]

• Addition: Dissolve Thiophene-2-carbonyl chloride in 2-MeTHF (2 volumes). Add dropwise to the amine solution over 30 minutes, maintaining internal temperature

  C.

• Reaction: Allow to warm to

  C. Stir for 1-2 hours.

  • IPC (In-Process Control):[1] Monitor by HPLC/TLC.[1] The disappearance of the acid chloride is rapid.[1]

• Workup (The 2-MeTHF Advantage):

  • Add water (5 volumes) directly to the reaction mixture.

  • Stir for 10 minutes and settle.

  • Observation: Unlike THF, 2-MeTHF forms a sharp interface with water.[1] The organic layer retains the product; the aqueous layer removes the ammonium salt.

• Isolation: Wash organic layer with 1M HCl (to remove unreacted amine) and saturated

  (to remove hydrolyzed acid).[1] Concentrate to yield the crude thiophene amide.[1]

Protocol B: Biphasic Schotten-Baumann Conditions

Best for: Amino acids or polar nucleophiles soluble in water.[1]

Materials:

• Thiophene-2-carbonyl chloride[1][4][5][6][7]

• Amino acid / Amine salt

• Base:

  or (aqueous solution)

• Solvent: CPME or Ethyl Acetate (EtOAc)[8]

Step-by-Step Methodology:

• Aqueous Phase: Dissolve the nucleophile and inorganic base in water (5 volumes).

• Organic Phase: Dissolve Thiophene-2-carbonyl chloride in CPME (5 volumes).

• Biphasic Mixing: Add the organic phase to the rapidly stirring aqueous phase at

  C.

  • Critical Parameter: Stirring speed must be high (>500 RPM) to maximize interfacial surface area.[1]

• Completion: Stir for 1 hour.

• Separation: Stop stirring. CPME will float (density ~0.86).[1] Discard the aqueous layer (contains NaCl).

• Crystallization: CPME has low solubility for water.[1] Distill off partial solvent (azeotropic drying) and add Heptane to precipitate the product directly.

Decision Logic for Solvent Selection

Use the following logic flow to determine the optimal solvent for your specific thiophene substrate.

Figure 2: Decision tree for selecting reaction media based on physical properties of reactants and products.

References

• CHEM21 Solvent Selection Guide Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[1][9][10][11][12][13] Green Chemistry, 2016. [Link][10][11][12]

• Replacement of DCM and DMF in Amidation MacMillan, D. S., et al. "Evaluation of alternative solvents in common amide coupling reactions."[8][9][10][14] Green Chemistry, 2013. [Link][9][10]

• 2-MeTHF as a Process Solvent Pace, V., et al. "2-Methyltetrahydrofuran: A Green Solvent for Synthetic Organic Chemistry."[1][8] ChemSusChem, 2012. [Link]

• Thiophene Chemistry & Reactivity Campaigne, E. "Thiophenes and their derivatives."[1] Comprehensive Heterocyclic Chemistry, 1984. (Standard Reference Text for Heterocyclic Reactivity)

• GSK Solvent Sustainability Guide Alder, C. M., et al. "Updating and further expanding GSK's solvent sustainability guide."[10] Green Chemistry, 2016. [Link][10][11][12]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl chloride - Google Patents [patents.google.com]
• 5. 2-Thiophenecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WO2016161063A1 - Processes for the preparation of 2-thiophenecarbonyl chloride - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. organicchemistrydata.org [organicchemistrydata.org]
• 11. chemistryforsustainability.org [chemistryforsustainability.org]
• 12. par.nsf.gov [par.nsf.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Preventing hydrolysis of 2-Methylthiophene-3-carbonyl chloride during storage

A Guide to Preventing Hydrolysis During Storage and Handling

Welcome to the technical support center for 2-methylthiophene-3-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive compound. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific rationale behind them, ensuring the integrity of your experiments and the stability of your materials.

2-Methylthiophene-3-carbonyl chloride is an invaluable building block in synthetic chemistry, but its utility is matched by its reactivity, particularly its sensitivity to moisture. Hydrolysis is the most common mode of degradation, leading to the formation of 2-methylthiophene-3-carboxylic acid and corrosive hydrochloric acid gas. This process can compromise sample purity, reduce reaction yields, and create safety hazards. This guide offers a comprehensive set of troubleshooting steps and best practices to maintain the compound's stability from the moment of receipt to its use in your experiments.

Troubleshooting Guide & FAQs

This section addresses the most common questions and issues encountered when working with 2-methylthiophene-3-carbonyl chloride.

Q1: What exactly is hydrolysis and why is this compound so susceptible to it?

A: Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition of a water molecule. The carbonyl carbon in 2-methylthiophene-3-carbonyl chloride is highly electrophilic (electron-deficient). The oxygen atom in a water molecule acts as a nucleophile, attacking this carbon. The chloride ion is an excellent leaving group, and the reaction proceeds rapidly to form the corresponding carboxylic acid and hydrogen chloride (HCl). This reaction is often autocatalytic, as the generated HCl can accelerate the degradation of the remaining acyl chloride. Like other acyl chlorides, it reacts violently with water[1][2].

Q2: I just received a new bottle. What are the immediate signs of potential degradation I should look for?

A: Upon opening the secondary packaging (do not open the bottle itself outside of a controlled environment), perform a quick visual inspection. Key signs of degradation include:

• Fuming upon opening: If the bottle cap is slightly loose, the compound may fume as it reacts with ambient moisture, producing HCl gas[2][3].

• Pressure Buildup: The generation of HCl gas can cause a noticeable pressure increase inside the bottle. Handle with extreme caution.

• Presence of Solids: The hydrolysis product, 2-methylthiophene-3-carboxylic acid, is a solid. Any crystallization or solid precipitate in the normally liquid acyl chloride is a strong indicator of significant degradation.

• Discoloration: While the pure compound may be a clear light brown liquid, significant degradation can sometimes lead to darkening or changes in color.

Q3: What are the absolute ideal storage conditions to prevent hydrolysis?

A: The core principle is to create a multi-barrier defense against moisture. This involves strict control over temperature, atmosphere, and containment. The ideal conditions are summarized in the table below. Exposure to moist air or water must be avoided[4].

Parameter	Recommendation	Rationale
Temperature	2–8°C	Reduces the rate of any potential degradation reactions. Avoids the higher ambient moisture levels of a lab bench.
Atmosphere	Dry, Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing the primary hydrolysis reaction. Argon is denser than air and can provide a better "blanket" in some situations, but high-purity nitrogen is more common and perfectly suitable[5][6][7].
Primary Container	Original supplier bottle with septum-sealed cap (e.g., Sure/Seal™)	These containers are designed for moisture-sensitive reagents and allow for removal of material via syringe without fully opening the bottle to the atmosphere[8][9][10].
Secondary Containment	Sealed container (e.g., desiccator cabinet or sealed bag) with a suitable desiccant.	Provides an additional barrier against moisture, especially crucial in a refrigerator where condensation can occur during opening and closing.

Q4: Can I just put the bottle in our lab's standard -20°C freezer?

A: This is strongly discouraged. While lower temperatures slow reaction kinetics, standard freezers are high-humidity environments. Each time the freezer is opened, moist air enters and condenses on cold surfaces, including your bottle. This "ice-over" effect dramatically increases the risk of moisture ingress when you remove the bottle for use. Stick to a 2–8°C refrigerator within a proper secondary containment system.

Q5: What kind of desiccant should I use in the secondary container?

A: Use a neutral desiccant. Acidic or basic desiccants could potentially react with trace amounts of the compound or its breakdown products.

• Recommended: Silica gel (can be indicating type to monitor saturation), Drierite™ (anhydrous calcium sulfate), or molecular sieves[11][12][13].

• Avoid: Concentrated sulfuric acid (acidic, oxidizing), calcium oxide (basic), or solid sodium hydroxide (basic)[11].

Q6: I need to use the compound. What is the safest way to access it without compromising the entire bottle?

A: The key is to never open the bottle to the laboratory atmosphere. The preferred method is to use air-free syringe techniques[8][10][14].

• Allow the bottle, still in its secondary container, to warm to room temperature before opening the secondary container. This prevents condensation from forming on the bottle itself.

• Once at room temperature, place the bottle in a fume hood.

• Create a slight positive pressure of a dry inert gas (nitrogen or argon) in the bottle. This can be done by inserting a needle attached to a gas line through the septum, with the outflow going to a bubbler to monitor pressure[8][10].

• Use a clean, oven-dried glass syringe with a long needle to pierce the septum and withdraw the required amount of liquid[10][14].

• Withdraw the syringe and immediately dispense the reagent into your reaction vessel, which should also be under an inert atmosphere.

• Ensure the septum reseals properly. For long-term storage, wrapping the cap and neck of the bottle with Parafilm® can provide an extra seal.

Workflow for Receiving and Storing 2-Methylthiophene-3-carbonyl chloride

This diagram outlines the decision-making process and workflow from the moment a new bottle of the reagent arrives in your lab.

Caption: Workflow for safe receipt, storage, and handling of 2-Methylthiophene-3-carbonyl chloride.

Protocol: Standard Operating Procedure for Long-Term Storage

This protocol should be implemented immediately upon receipt and verification of a new, unopened bottle of 2-methylthiophene-3-carbonyl chloride.

Materials:

• Unopened bottle of 2-methylthiophene-3-carbonyl chloride.

• Sealable secondary container (e.g., heavy-duty sealable bag, desiccator cabinet).

• Active, neutral desiccant (e.g., indicating silica gel packets).

• Appropriate Personal Protective Equipment (PPE): safety glasses, face shield, lab coat, acid-resistant gloves.

• Access to a 2–8°C laboratory refrigerator.

Procedure:

• Initial Inspection: Before breaking the manufacturer's seal, carefully inspect the bottle for any signs of damage or degradation as outlined in the FAQ section. If any are present, do not proceed. Quarantine the material and consult your institution's safety officer.

• Prepare Secondary Containment: Place several packets of active, indicating silica gel at the bottom of your chosen secondary container. If the desiccant indicates saturation (e.g., pink instead of blue), regenerate or replace it before use.

• Secure Primary Container: Place the unopened bottle of 2-methylthiophene-3-carbonyl chloride into the secondary container. Ensure it is upright and stable.

• Seal: Tightly seal the secondary container, removing as much ambient air as possible if using a bag. This creates a dedicated micro-environment of dry air around your primary bottle.

• Refrigerate: Place the entire sealed apparatus into a designated 2–8°C refrigerator. The refrigerator should be clearly labeled for chemical storage.

• Log: Record the compound's identity, date of receipt, and storage location in your laboratory information management system (LIMS) or physical inventory log.

By rigorously following these procedures, you create multiple layers of protection against moisture, ensuring the long-term stability and purity of your 2-methylthiophene-3-carbonyl chloride for reliable and reproducible experimental results.

References

• Journal of Chemical Education. (2020). Handling of Air-Sensitive and Moisture-Sensitive Reagents in an Undergraduate Chemistry Laboratory: The Importance of the Syringe. Available at: [Link]

• BOC. (n.d.). Inerting in the chemical industry. Available at: [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• University of California, Berkeley - Environment, Health & Safety. (n.d.). Water Sensitive Chemicals. Available at: [Link]

• Massachusetts Institute of Technology (MIT). (n.d.). Handling air-sensitive reagents AL-134. Available at: [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Acetyl chloride. Available at: [Link]

• Sciencemadness Wiki. (2024). Acetyl chloride. Available at: [Link]

• Sciencemadness Discussion Board. (2020). Acyl chlorides stability. Available at: [Link]

• Safety Toolbox Talk. (2025). Types of Inerting : Ensuring Safety and Efficiency. YouTube. Available at: [Link]

• PubChem. (n.d.). Acetyl chloride. Available at: [Link]

• ResearchGate. (2024). Principles of Inert Atmosphere Storage. Available at: [Link]

• International Chemical Safety Cards (ICSC). (n.d.). ICSC 0210 - ACETYL CHLORIDE. Available at: [Link]

• EPCLand. (2026). Inerting in Chemical Industries: Gas Selection & Safety Guide 2026. Available at: [Link]

• Photrio.com Photography Forums. (2008). Inert gases for E6 chemical storage. Available at: [Link]

• Shanghai Caiyong Desiccant. (n.d.). Desiccant's Properties and Applications. Available at: [Link]

• Capitol Scientific. (n.d.). Desiccant & Drying Agents. Available at: [Link]

• AGM Container Controls. (2025). Selecting Desiccant Guide. Available at: [Link]

• Edco Supply Co. (2025). Understanding Desiccants: Function & Types. Available at: [Link]

• Stream Peak. (2021). Choosing The Right Desiccant Type For Your Packaging Needs. Available at: [Link]

• MDPI. (2021). Thiophene-3-carbonyl Chloride. Available at: [Link]

• The Good Scents Company. (n.d.). 2-methyl thiophene. Available at: [Link]

• PMC. (n.d.). Disparate Behavior of Carbonyl and Thiocarbonyl Compounds: Acyl Chlorides vs Thiocarbonyl Chlorides and Isocyanates vs Isothiocyanates. Available at: [Link]

• PubChem. (n.d.). 2-Thiophenecarbonyl chloride. Available at: [Link]

• Google Patents. (n.d.). CN111732568B - Synthetic method of 4-methoxycarbonyl-2-methylthiophene-3-sulfonyl chloride.

Sources

• 1. chemos.de [chemos.de]
• 2. Acetyl chloride | CH3COCl | CID 6367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 4. fishersci.com [fishersci.com]
• 5. boconline.co.uk [boconline.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. epcland.com [epcland.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 10. web.mit.edu [web.mit.edu]
• 11. Desiccant's Properties and Applications | 上海才用干燥剂 [shcaiyong.com]
• 12. agmcontainer.com [agmcontainer.com]
• 13. Understanding Desiccants: Function & Types - Edco Supply Co [edcosupply.com]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Acylation Reactions with 2-Methylthiophene-3-carbonyl chloride

Welcome to the technical support resource for researchers, scientists, and drug development professionals utilizing 2-Methylthiophene-3-carbonyl chloride in acylation reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and optimize your reaction yields. This guide is structured as a series of frequently asked questions and troubleshooting workflows designed to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Core Issues & Quick Solutions

Q1: My reaction yield is very low or non-existent. What are the most common culprits?

Answer: Low yield is the most frequent issue in Friedel-Crafts acylation and can almost always be traced back to one of three areas: catalyst deactivation, insufficient catalyst loading, or sub-optimal reaction conditions. Thiophene rings, while aromatic, can be sensitive, and the success of the reaction hinges on careful control of these parameters.[1][2]

The underlying principle of this reaction is the generation of a highly electrophilic acylium ion, which is then attacked by your aromatic substrate. If any step in this process is inhibited, the yield will suffer dramatically.

Below is a logical workflow to diagnose the root cause of low yield.

Troubleshooting Workflow for Low Yields

Caption: Troubleshooting decision tree for low-yield acylation reactions.

In-Depth Analysis:

• Catalyst Deactivation by Moisture: Lewis acids like AlCl₃ and FeCl₃ are extremely hygroscopic.[3][4] Any trace of water in your glassware, solvents, or inert gas stream will react with the catalyst, rendering it inactive. This is the single most common cause of failure.

• Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. The reason is that the ketone product formed is also a Lewis base and will form a stable complex with the catalyst.[3][4][5] This complexation removes the catalyst from the reaction, preventing it from activating more acyl chloride. A general rule is to use 1.1 to 1.3 equivalents of the Lewis acid relative to the acyl chloride.

Q2: I'm observing multiple products or significant byproduct formation. How can I improve selectivity?

Answer: Poor selectivity in Friedel-Crafts acylation typically manifests as incorrect regiochemistry (acylation at the wrong position on the aromatic substrate) or, less commonly, polyacylation.

1. Regioselectivity: The position of acylation is governed by the electronic and steric effects of the substituents already on the aromatic substrate you are acylating. The 2-methylthiophene-3-carbonyl group is an electron-withdrawing meta-director. However, the regiochemical outcome is determined by the substrate being acylated, not the acyl chloride itself.

• Mechanism: The reaction proceeds via an electrophilic aromatic substitution (EAS) mechanism, where the acylium ion attacks the electron-rich position of the substrate ring.[6] For activated rings (e.g., anisole, toluene), substitution will be directed to the ortho and para positions. For deactivated rings, it will be directed meta.

• Troubleshooting:

  • Temperature Control: Lowering the reaction temperature (e.g., from room temperature to 0°C or -20°C) can often enhance selectivity by favoring the kinetically controlled product and minimizing side reactions.

  • Solvent Choice: The polarity of the solvent can influence the ratio of ortho to para isomers. Non-polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) often favor the sterically less hindered para product.[7] In some cases, more polar solvents like nitrobenzene can alter product ratios, but they can be difficult to remove.[7]

2. Polyacylation: A major advantage of acylation over alkylation is that the product (an aryl ketone) is deactivated towards further electrophilic substitution, which generally prevents polyacylation.[5][8] If you are observing polyacylation, it suggests your aromatic substrate is exceptionally reactive.

• Troubleshooting:

  • Inverse Addition: Add the highly reactive aromatic substrate slowly to the mixture of the acyl chloride and Lewis acid. This keeps the concentration of the activated substrate low, favoring mono-acylation.

  • Use a Milder Catalyst: Switch from a strong Lewis acid like AlCl₃ to a milder one like ZnCl₂ or a solid acid catalyst.[1][9]

Q3: The reaction mixture becomes a thick, unmanageable slurry. How can I prevent this?

Answer: This is a direct consequence of the catalyst-product complex precipitating out of solution.[3] While this complexation is essential to the reaction's stoichiometry, its physical properties can hinder the reaction.

• Causality: The aluminum chloride (or other Lewis acid) coordinates strongly with the carbonyl oxygen of the newly formed ketone product. If the concentration is high, this complex can crash out of solution, making stirring inefficient and trapping reagents, which leads to a stalled or incomplete reaction.

• Solutions:

  • Increase Solvent Volume: The simplest solution is to perform the reaction at a lower concentration. Using more anhydrous solvent can help keep the complex dissolved or suspended.[3]

  • Ensure Efficient Stirring: Use a powerful overhead mechanical stirrer instead of a magnetic stir bar, especially for larger-scale reactions. This ensures the mixture remains a mobile slurry rather than a static block.

  • Solvent Choice: Solvents like 1,2-dichloroethane or nitrobenzene have a greater capacity to dissolve the product complex than dichloromethane, but come with their own challenges (higher boiling points, toxicity).

Q4: How do I choose the right Lewis acid catalyst and how much should I use?

Answer: The choice of catalyst is a balance between reactivity and handling. While aluminum chloride (AlCl₃) is the most common and powerful catalyst, others may offer advantages in specific situations.[1][9]

Comparison of Common Lewis Acid Catalysts

Catalyst	Typical Stoichiometry (Equivalents)	Common Solvents	Pros	Cons
AlCl₃	1.1 - 1.3	DCM, CS₂, C₂H₄Cl₂	Highly reactive, inexpensive.[4][10]	Extremely moisture sensitive, can promote side reactions with sensitive substrates.[1][3]
FeCl₃	1.1 - 1.3	DCM, Nitrobenzene	Inexpensive, effective.	Also highly moisture sensitive; using the hydrated form (FeCl₃·6H₂O) will kill the reaction.[11]
SnCl₄	1.1 - 1.3	DCM	Good activity, can be milder than AlCl₃.[9]	Moisture sensitive, corrosive.
ZnCl₂	Catalytic to Stoichiometric	Solvent-free or DCM	Milder, useful for highly activated substrates, can sometimes be used in catalytic amounts.[1][12]	Generally lower reactivity than AlCl₃.[1]
Zeolites (e.g., Hβ)	Catalytic (wt %)	Solvent-free or high-boiling solvents	Reusable, environmentally friendly, high selectivity.[9]	Often require higher temperatures, not suitable for all substrates.

Key Takeaway: For general-purpose acylation, anhydrous AlCl₃ is the standard starting point. If your substrate is particularly sensitive or you are facing selectivity issues, consider a milder catalyst like ZnCl₂ or explore solid acid options.

Q5: My acyl chloride reagent may be degrading. How can I ensure its quality?

Answer: 2-Methylthiophene-3-carbonyl chloride, like all acyl chlorides, is susceptible to hydrolysis. Exposure to atmospheric moisture will convert it to the unreactive 2-methylthiophene-3-carboxylic acid.

Caption: Competing reaction vs. degradation pathways for the acyl chloride.

• Verification: If you suspect degradation, you can check the purity via NMR or run a simple test. Take a small amount and carefully add it to methanol. A fresh, reactive acyl chloride will produce methyl 2-methylthiophene-3-carboxylate, which can be detected by TLC or LC-MS. The hydrolyzed acid will not react.

• Best Practices:

  • Storage: Always store 2-Methylthiophene-3-carbonyl chloride under an inert atmosphere (argon or nitrogen) in a tightly sealed container, preferably in a desiccator.

  • Handling: Use anhydrous syringes and needles to transfer the reagent. Perform transfers quickly to minimize exposure to air.

  • Purification: If the reagent is old or has been improperly stored, it can be purified by distillation under reduced pressure. However, it is often more practical and reliable to purchase a fresh bottle.[13]

General Experimental Protocol

This protocol provides a representative procedure for the acylation of a generic activated arene (e.g., anisole) and should be optimized for your specific substrate.

Materials:

• 2-Methylthiophene-3-carbonyl chloride

• Anisole (or other aromatic substrate)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Ice, water, saturated sodium bicarbonate solution, brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a dropping funnel under a stream of nitrogen or argon. Allow it to cool to room temperature.[4]

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.2 equivalents) followed by anhydrous DCM to create a suspension.[4]

• Cooling: Cool the suspension to 0°C in an ice bath.

• Acyl Chloride Addition: Dissolve 2-Methylthiophene-3-carbonyl chloride (1.0 equivalent) in anhydrous DCM and add it dropwise to the stirred AlCl₃ suspension at 0°C.

• Substrate Addition: Dissolve the aromatic substrate (1.1 equivalents) in anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0°C.[4]

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 1 hour, then remove the ice bath and let it warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-4 hours).

• Workup (Quench): Upon completion, cool the reaction mixture back to 0°C and very carefully and slowly pour it onto a mixture of crushed ice and concentrated HCl.[4][12] This step is highly exothermic and will quench the reaction by hydrolyzing the aluminum chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[3][12]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and remove the solvent using a rotary evaporator to yield the crude product.[3]

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization as necessary.

References

• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts - TSI Journals. [Link]

• Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25 - ResearchGate. [Link]

• Troubleshooting: How to Improve Yield - University of Rochester. [Link]

• Solvent Effects in Friedel–Crafts Reaction - Chemistry Stack Exchange. [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction - ACS Publications. [Link]

• US2492629A - Acylation of thiophene - Google P

• EFFECT OF LEWIS ACID CATALYSTS ON THE POSITIONAL SELECTIVITY OF THE ELECTROPHILIC AROMATIC SUBSTITUTION ON α-SUBSTITUTED THIOPHENES: A CONCEPTUAL DFT INVESTIGATION | Request PDF - ResearchGate. [Link]

• C-Acylation of 2-Methylfuran and Thiophene using N-Acylbenzotriazoles*. [Link]

• New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer - PMC. [Link]

• Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems - YouTube. [Link]

• Regioselectivity in Friedel–Crafts acylation of thiophene - Chemistry Stack Exchange. [Link]

• Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. [Link]

• Unlocking a Nano-Aluminum Oxide Lewis Acid Layer as the Electrocatalyst for Hydrogenation of Thiophene and Other Arenes - PMC. [Link]

• Friedel–Crafts reaction - Wikipedia. [Link]

• An Efficient Method for Preparation of Acyl Chlorides and Symmetrical Anhydrides from Carboxylic Acids with Btc/Dmf. [Link]

• US2432991A - Acylation of thiophene - Google P

• Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry. [Link]

• Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts - International Journal of Chemical Studies. [Link]

• Friedel–Crafts acylation reactions using metal triflates in ionic liquid - IT Services - University of Liverpool. [Link]

• Friedel-Crafts Acylation - Organic Chemistry Portal. [Link]

• Aromatic Heterocyclic Chemistry. [Link]

• Thiophene-3-carbonyl Chloride - MDPI. [Link]

• SELECTIVE ACETYLATION OF AROMATIC HETEROCYCLIC COMPOUNDS | TSI Journals. [Link]

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• 13. Troubleshooting [chem.rochester.edu]

Removing unreacted 2-Methylthiophene-3-carbonyl chloride from reaction mixtures

Welcome to the Technical Support Center for 2-Methylthiophene-3-carbonyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the effective removal of unreacted 2-Methylthiophene-3-carbonyl chloride from reaction mixtures. As Senior Application Scientists, we have curated this in-depth guide to ensure scientific integrity and provide practical, field-proven insights.

Introduction: The Challenge of a Reactive Intermediate

2-Methylthiophene-3-carbonyl chloride is a valuable reagent in organic synthesis, prized for its ability to introduce the 2-methyl-3-thenoyl group. However, its high reactivity, characteristic of acyl chlorides, presents a significant challenge in post-reaction workups. Incomplete consumption of this reagent can lead to undesired side reactions and impurities, compromising the yield and purity of the target molecule. This guide provides a systematic approach to quenching and removing this reactive intermediate, ensuring the integrity of your synthetic workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for quenching unreacted 2-Methylthiophene-3-carbonyl chloride?

A1: The quenching of unreacted 2-Methylthiophene-3-carbonyl chloride is a critical first step in the workup procedure. The choice of quenching agent depends on the desired byproduct and the stability of your product. The most common methods involve nucleophilic attack on the carbonyl carbon of the acyl chloride.

• Aqueous Quenching: This is the simplest method, involving the addition of water or an aqueous basic solution to the reaction mixture.

  • Water: Hydrolyzes the acyl chloride to the corresponding carboxylic acid (2-Methylthiophene-3-carboxylic acid) and hydrochloric acid (HCl)[1]. This is suitable if the carboxylic acid byproduct is easily separable from your product.

  • Aqueous Base (e.g., Sodium Bicarbonate, Sodium Carbonate): This method also hydrolyzes the acyl chloride to the carboxylate salt and neutralizes the HCl generated, which can be beneficial for acid-sensitive products[2][3].

• Alcohol-Based Quenching: Adding an alcohol (e.g., methanol, ethanol) will convert the acyl chloride to the corresponding ester. This can be advantageous if the resulting ester is more easily separable (e.g., by chromatography or distillation) than the carboxylic acid.

• Amine-Based Quenching: The use of a primary or secondary amine will form a stable amide. This is a very efficient quenching method due to the high nucleophilicity of amines.

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Product of Quenching	Advantages	Disadvantages
Water	2-Methylthiophene-3-carboxylic Acid	Simple, readily available.	Generates HCl, which may be detrimental to acid-sensitive products. The carboxylic acid may be difficult to separate.
Aqueous Base (e.g., NaHCO₃)	2-Methylthiophene-3-carboxylate Salt	Neutralizes HCl byproduct, protecting acid-labile compounds. The salt is typically water-soluble, facilitating extraction.	The carboxylate may need acidification and extraction in a subsequent step if the free acid is desired for removal.
Alcohol (e.g., Methanol)	Methyl 2-methylthiophene-3-carboxylate	Forms a neutral ester byproduct which can be easier to separate by chromatography or distillation than the carboxylic acid.	The alcohol can potentially react with other functional groups in the product.
Amine (e.g., Diethylamine)	N,N-Diethyl-2-methylthiophene-3-carboxamide	Forms a very stable and often easily separable amide. The reaction is typically fast and complete.	The amine can be difficult to remove if used in excess and may act as a base, affecting the product.

Troubleshooting Guides

Issue 1: My product is sensitive to acidic conditions. How should I quench the reaction?

If your product contains acid-labile functional groups, it is crucial to avoid the generation of hydrochloric acid during the workup.

Root Cause Analysis: The hydrolysis of 2-Methylthiophene-3-carbonyl chloride with water produces stoichiometric amounts of HCl[1]. This can lead to the degradation of acid-sensitive moieties such as acetals, ketals, or certain protecting groups.

Recommended Protocol: Basic Aqueous Quench

• Cool the Reaction Mixture: Before quenching, cool the reaction mixture to 0 °C in an ice bath to moderate the exothermic reaction.

• Prepare Quenching Solution: Prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1 M solution of sodium carbonate (Na₂CO₃).

• Slow Addition: Slowly and carefully add the basic solution to the stirred reaction mixture. Be cautious as gas evolution (CO₂) will occur.

• pH Check: Monitor the pH of the aqueous layer to ensure it remains basic (pH > 8).

• Extraction: Once the quenching is complete (cessation of gas evolution), proceed with the standard liquid-liquid extraction procedure to isolate your product.

Diagram 1: Decision Workflow for Quenching Acid-Sensitive Reactions

Caption: Decision tree for selecting a quenching method based on product stability.

Issue 2: The quenched carboxylic acid byproduct is difficult to separate from my product.

The physical properties of the 2-Methylthiophene-3-carboxylic acid byproduct may be very similar to your desired product, making separation by standard techniques like column chromatography challenging.

Root Cause Analysis: Structural similarity, particularly in terms of polarity and molecular weight, can lead to co-elution during chromatography or similar solubility behavior, hindering selective extraction.

Alternative Strategies:

• Strategy A: Conversion to a More Readily Separable Derivative

  Instead of quenching with water, use an alcohol or an amine to form an ester or an amide, respectively. These derivatives will have different polarities and may be more easily separated.

  Experimental Protocol: Methanolic Quench

  • Cool the Reaction: Cool the reaction mixture to 0 °C.

  • Add Methanol: Slowly add an excess of methanol (at least 3-5 equivalents relative to the initial amount of acyl chloride) to the reaction mixture.

  • Stir: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete conversion of the acyl chloride to the methyl ester.

  • Workup: Proceed with a standard aqueous workup and extraction. The resulting methyl 2-methylthiophene-3-carboxylate can then be separated by chromatography.

• Strategy B: Solid-Supported Scavengers

  Solid-supported scavengers are functionalized resins that react with and bind to the excess acyl chloride, allowing for its removal by simple filtration.

  Table 2: Recommended Solid-Supported Scavengers for Acyl Chlorides

  Scavenger Resin	Functional Group	Mechanism of Action	Supplier Examples
  Tris(2-aminoethyl)amine Resin	Primary and Secondary Amines	Nucleophilic attack by the amine groups to form a resin-bound amide.	Sigma-Aldrich, Biotage, SiliCycle
  Piperazine Resin	Secondary Amine	Similar to Trisamine resin, forms a resin-bound amide.	Novabiochem, Rapp Polymere

  Experimental Protocol: Scavenging with Trisamine Resin

  • Choose Solvent: Ensure your product is soluble in a solvent that does not react with the resin (e.g., dichloromethane, THF).

  • Add Resin: Add an excess of the Trisamine resin (typically 2-3 equivalents relative to the excess acyl chloride) to the reaction mixture.

  • Stir: Stir the mixture at room temperature. Reaction progress can be monitored by TLC or LC-MS by checking for the disappearance of the acyl chloride.

  • Filter: Once the reaction is complete, filter the mixture to remove the resin.

  • Isolate Product: Wash the resin with fresh solvent and combine the filtrates. The product can then be isolated by evaporation of the solvent.

Diagram 2: Workflow for Byproduct Separation Challenges

Caption: Troubleshooting workflow for difficult byproduct separation.

Issue 3: How can I purify my product from the quenched byproducts without chromatography?

In cases where chromatography is not ideal (e.g., for large-scale synthesis or unstable compounds), other purification methods can be employed.

Root Cause Analysis: The need to avoid chromatography may stem from scalability issues, product instability on silica gel, or the desire for a more streamlined process.

Alternative Purification Techniques:

• Distillation: If your product is thermally stable and has a significantly different boiling point from the quenched byproduct and other impurities, distillation under reduced pressure can be a highly effective purification method.

• Crystallization: If your product is a solid, crystallization can be an excellent method for purification. The choice of solvent is critical.

  • Solvent Screening: A systematic screening of solvents (e.g., hexanes, ethyl acetate, ethanol, and their mixtures) should be performed to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain in solution.

• Liquid-Liquid Extraction with pH Swing: If the byproduct is the carboxylic acid, its solubility can be manipulated by adjusting the pH.

  • Dissolve: Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Basic Wash: Wash the organic layer with a basic aqueous solution (e.g., 1 M NaOH). This will deprotonate the 2-Methylthiophene-3-carboxylic acid, forming the water-soluble carboxylate salt, which will partition into the aqueous layer.

  • Separate Layers: Separate the organic layer containing your product.

  • Wash and Dry: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate it to obtain the purified product.

Physical and Chemical Properties

While specific experimental data for 2-Methylthiophene-3-carbonyl chloride is limited, the following table provides estimates based on related compounds.

Table 3: Estimated Physical Properties of 2-Methylthiophene-3-carbonyl chloride and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index
2-Methylthiophene-3-carbonyl chloride	C₆H₅ClOS	160.62	N/A	~1.3	~1.58
2-Methylthiophene[4]	C₅H₆S	98.17	112-113	1.019	1.52
2-Thiophenecarbonyl chloride	C₅H₃ClOS	146.59	74-75 @ 19 mmHg	1.371	1.59
3-Methylthiophene-2-carbonyl chloride[5]	C₆H₅ClOS	160.62	N/A	1.314	1.586

Safety Information

Acyl chlorides are corrosive and react violently with water[1]. 2-Methylthiophene-3-carbonyl chloride should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-ventilated fume hood. It is moisture-sensitive and should be stored under an inert atmosphere.

References

• PubChem. (n.d.). 2-Chloro-3-methylthiophene. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl thiophene. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 2-Thiophenecarbonyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2024, March 25). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-chloromethylthiophene. Retrieved from [Link]

• Google Patents. (n.d.). CN111732568B - Synthetic method of 4-methoxycarbonyl-2-methylthiophene-3-sulfonyl chloride.

• Wikipedia. (n.d.). 2-Methylthiophene. Retrieved from [Link]

• ResearchGate. (n.d.). Quenching of transition metal (Mt)–polymer bonds by thiophene-2-carbonyl chloride. Retrieved from [Link]

• MDPI. (2021, July 22). Thiophene-3-carbonyl Chloride. Retrieved from [Link]

• ResearchGate. (2025, October 15). Thiophene-3-carbonyl Chloride. Retrieved from [Link]

• Georganics. (n.d.). 3-Methylthiophene-2-carbonyl chloride. Retrieved from [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2-Methylthiophene - Wikipedia [en.wikipedia.org]
• 5. 61341-26-2 CAS MSDS (3-METHYLTHIOPHENE-2-CARBONYL CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Controlling Moisture Sensitivity in Thiophene Carbonyl Chloride Experiments

Welcome to the technical support center for handling thiophene carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive and moisture-sensitive compound. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of using thiophene carbonyl chloride in your experiments, ensuring the integrity and success of your work.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and properties of thiophene-2-carbonyl chloride.

Q1: Why is thiophene-2-carbonyl chloride so sensitive to moisture?

Thiophene-2-carbonyl chloride, like other acyl chlorides, is highly reactive towards nucleophiles.[1][2][3] The carbonyl carbon is very electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine atoms.[1][3] Water acts as a nucleophile, attacking this electrophilic carbon. This leads to a hydrolysis reaction that replaces the chloride with a hydroxyl group, forming thiophene-2-carboxylic acid and releasing hydrochloric acid (HCl) gas.[1][4] This unwanted side reaction consumes your starting material and can interfere with your desired chemical transformation.

Q2: What are the visible signs of moisture contamination in a thiophene-2-carbonyl chloride reaction?

Several signs can indicate moisture contamination. You might observe fuming when the compound is exposed to air, which is the HCl gas produced during hydrolysis reacting with atmospheric moisture.[4] If the contamination is significant, you may see a decrease in the clarity of the liquid, or the formation of a white solid, which is the thiophene-2-carboxylic acid byproduct. In your reaction, you may notice a lower than expected yield of your desired product or the presence of impurities that are difficult to remove.

Q3: How should I properly store thiophene-2-carbonyl chloride?

Proper storage is critical to maintaining the integrity of thiophene-2-carbonyl chloride. It should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[5] Many suppliers provide this reagent in bottles with a Sure/Seal™ cap, which has a PTFE-faced rubber liner that allows for the removal of the liquid via syringe while minimizing atmospheric exposure.[6] For long-term storage, refrigeration (around 4°C) is recommended to slow down any potential decomposition.[4][7] Always store it away from incompatible substances like strong bases and oxidizing agents.[4]

Q4: Can I use a drying tube to protect my reaction from moisture?

While a drying tube filled with a desiccant like calcium chloride can prevent atmospheric moisture from entering the reaction vessel, it is not sufficient for highly moisture-sensitive reagents like thiophene-2-carbonyl chloride.[8] Drying tubes do not prevent oxygen from entering the system and may not be adequate to maintain a completely anhydrous environment, especially during reagent transfers.[8] For these reactions, it is best practice to use a positive pressure of an inert gas, such as nitrogen or argon, to create a protective blanket over the reaction mixture.[8]

II. Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments with thiophene-2-carbonyl chloride.

Problem 1: Low or No Product Yield

A common issue when working with thiophene-2-carbonyl chloride is a significantly lower than expected yield of the desired product.

Possible Cause 1: Hydrolysis of Thiophene-2-Carbonyl Chloride

As discussed, the primary culprit for low yield is often the hydrolysis of the starting material by trace amounts of water.

Solution: Rigorous Exclusion of Moisture

To ensure an anhydrous environment, you must take a multi-faceted approach:

• Glassware Preparation: All glassware must be thoroughly dried before use. This can be achieved by heating it in an oven at a high temperature (e.g., 125-140°C) for several hours or overnight and then cooling it under a stream of dry inert gas or in a desiccator.[8][9]

• Solvent Purity: Use only anhydrous solvents. Commercially available anhydrous solvents are a good option. Alternatively, you can dry your own solvents using appropriate drying agents.[10][11] The choice of drying agent depends on the solvent.[12][13] For example, calcium hydride is effective for drying dichloromethane, while sodium with benzophenone as an indicator is commonly used for toluene and THF.[10][11] The water content of the dried solvent can be verified using Karl Fischer titration.[10]

• Inert Atmosphere Techniques: Conduct your reaction under a positive pressure of a dry inert gas like nitrogen or argon.[14] This can be achieved using a Schlenk line or a glovebox.[14][15][16] A simpler setup for teaching labs involves using a balloon filled with inert gas.[17]

Experimental Protocol: Setting up a Reaction Under an Inert Atmosphere using a Schlenk Line

• Assemble your flame-dried and cooled glassware.

• Connect the reaction flask to the Schlenk line via a sidearm with a stopcock.[18]

• Evacuate the flask by opening the stopcock to the vacuum line.

• Refill the flask with inert gas by switching the stopcock to the inert gas line.

• Repeat this "evacuate-refill" cycle three times to ensure all air and residual moisture are removed.

• Maintain a slight positive pressure of the inert gas throughout the experiment, which can be monitored with an oil bubbler.[8][16]

Possible Cause 2: Incomplete Reaction

If you have successfully excluded moisture, a low yield might be due to an incomplete reaction.

Solution: Optimizing Reaction Conditions

• Temperature: The reaction temperature can significantly impact the reaction rate.[19] If the reaction is sluggish at room temperature, gentle heating may be required. However, be cautious, as excessive heat can lead to side product formation.[19]

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time. You can monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Stoichiometry: Carefully check the molar ratios of your reactants. An excess of one reactant may be necessary to drive the reaction to completion.

Problem 2: Formation of a White Precipitate

The appearance of an unexpected white solid in your reaction mixture is a strong indicator of a specific side reaction.

Cause: Formation of Thiophene-2-carboxylic Acid

This white precipitate is almost certainly thiophene-2-carboxylic acid, the product of the hydrolysis of thiophene-2-carbonyl chloride.

Solution: Re-evaluate Anhydrous Technique

The formation of this byproduct is a clear sign that your efforts to exclude moisture were insufficient. You must meticulously review every step of your experimental setup and reagent handling.

• Reagent Quality: Ensure that your thiophene-2-carbonyl chloride has not degraded during storage. If the bottle has been opened multiple times, the reagent may have been compromised.

• Solvent and Reagent Drying: Re-verify the dryness of your solvents and other reagents. Even seemingly non-hygroscopic reagents can absorb enough moisture to cause problems.

• Atmospheric Leaks: Check all connections in your glassware setup for potential leaks that could allow atmospheric moisture to enter. Ensure all joints are properly sealed with high-vacuum grease if necessary.

Problem 3: Reaction Mixture Turns Dark or Forms Tar

A darkening of the reaction mixture or the formation of a tar-like substance suggests decomposition or polymerization.

Possible Cause 1: Reaction with Thiophene

Thiophene itself can be sensitive to the acidic conditions generated by the release of HCl during the reaction, potentially leading to polymerization or the formation of tar.[20][21]

Solution: Control the Rate of Reaction and Temperature

• Slow Addition: Add the thiophene-2-carbonyl chloride to the reaction mixture slowly, especially if the reaction is exothermic.[19] This helps to control the local concentration and temperature.

• Cooling: Running the reaction at a lower temperature, for example, in an ice bath, can help to minimize side reactions.[19]

Possible Cause 2: Inherent Instability of Reactants or Products

Some reactants or products in your specific reaction may be unstable under the reaction conditions.

Solution: Literature Review and Optimization

• Consult the Literature: Thoroughly research the stability of all compounds involved in your reaction. Similar reactions may have been reported with specific recommendations for avoiding decomposition.

• Protecting Groups: In some cases, it may be necessary to use protecting groups to shield sensitive functional groups from the harsh reaction conditions.

III. Visualization of Key Processes

To further aid in understanding, the following diagrams illustrate essential workflows and concepts.

Workflow for Handling Moisture-Sensitive Reagents

Caption: Reaction pathway for hydrolysis.

IV. Data Tables for Quick Reference

Table 1: Common Drying Agents for Organic Solvents

Drying Agent	Suitable Solvents	Comments
Anhydrous Magnesium Sulfate (MgSO₄)	Diethyl ether, Ethyl acetate, Dichloromethane	Fast and efficient, fine powder. [22]
Anhydrous Sodium Sulfate (Na₂SO₄)	Wide range of solvents	High capacity but slower than MgSO₄. [22]
Anhydrous Calcium Chloride (CaCl₂)	Hydrocarbons, Ethers, Alkyl halides	Reacts with alcohols, phenols, and amines. [12][13]
Calcium Hydride (CaH₂)	Dichloromethane, Toluene, THF	Highly reactive, destroys water chemically. [10][12]
3Å Molecular Sieves	Toluene, THF, Dichloromethane	Very effective for achieving low water content. [10][11]
Sodium/Benzophenone	Toluene, THF	Provides a visual indication of dryness (deep blue color). [10][11]

V. Conclusion

Success in experiments involving thiophene-2-carbonyl chloride is fundamentally dependent on the rigorous exclusion of moisture. By understanding the principles behind its reactivity and implementing the meticulous techniques outlined in this guide, researchers can significantly improve the reliability and outcome of their synthetic work. Always prioritize safety by handling this corrosive and toxic chemical in a well-ventilated fume hood and wearing appropriate personal protective equipment. [5][23]

VI. References

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Available from: [Link]

• solvent drying and drying agents - Delloyd's Lab-Tech Chemistry resource. Available from: [Link]

• Drying Agents for Organic Solvents | PDF | Sodium | Calcium - Scribd. Available from: [Link]

• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. Available from: [Link]

• Schlenk Line - UNM Chemistry. Available from: [Link]

• Guides - Chemistry LibreTexts. Available from: [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Available from: [Link]

• 3.2: Drying Agents - Chemistry LibreTexts. Available from: [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. Available from: [Link]

• Chem 1140; Techniques for Handling Air-Sensitive Compounds - Wipf Group. Available from: [Link]

• WO2016161063A1 - Processes for the preparation of 2-thiophenecarbonyl chloride - Google Patents. Available from:

• US20180162830A1 - Processes for the preparation of 2-thiophenecarbonyl chloride - Google Patents. Available from:

• 1.3C: Transferring Methods - Inert Atmospheric Methods - Chemistry LibreTexts. Available from: [Link]

• Acyl chloride - chemeurope.com. Available from: [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction - ACS Publications. Available from: [Link]

• US4321399A - Preparation of 2-thiophenecarbonyl chloride - Google Patents. Available from:

• Thiophene-2-Carbonyl Chloride 98% - Pure Synth. Available from: [Link]

• WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl ... - Google Patents. Available from:

• Thiophene-3-carbonyl Chloride - MDPI. Available from: [Link]

• 3 - Organic Syntheses Procedure. Available from: [Link]

• nucleophilic addition / elimination in the reactions of acyl chlorides - Chemguide. Available from: [Link]

• 20.17: Reactions of Acid Chlorides - Chemistry LibreTexts. Available from: [Link]

• US2432991A - Acylation of thiophene - Google Patents. Available from:

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• 2. chemguide.co.uk [chemguide.co.uk]
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• 4. Thiophene-2-carbonyl chloride(5271-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 7. 2-噻吩甲酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 12. Drying solvents and Drying agents [delloyd.50megs.com]
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• 22. chem.libretexts.org [chem.libretexts.org]
• 23. fishersci.com [fishersci.com]

Alternative reagents to replace 2-Methylthiophene-3-carbonyl chloride in synthesis

Technical Support Center: 2-Methylthiophene-3-carbonyl chloride Alternatives

Ticket ID: #THIO-3-SUB-001 Subject: Stability issues and synthetic alternatives for 2-Methylthiophene-3-carbonyl chloride Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are likely accessing this guide because you are experiencing degradation of 2-Methylthiophene-3-carbonyl chloride (hydrolysis to the acid, HCl formation) or are facing supply chain delays.

The Core Solution: Unless you are performing a Friedel-Crafts acylation, stop isolating the acid chloride. The most robust alternative is to use the stable precursor, 2-Methylthiophene-3-carboxylic acid (CAS: 1918-78-1) , and activate it in situ.[1]

This guide details three validated workflows to replace the isolated acid chloride:

• Green/High-Yield: Propylphosphonic Anhydride (T3P®).[1]

• Standard Peptide Coupling: HATU/DIPEA.[1]

• In-Situ Acid Chloride: Oxalyl Chloride (Vilsmeier-Haack conditions).[1]

Module 1: Selection Guide & Decision Tree

Before selecting a reagent, analyze your nucleophile and reaction constraints.

Module 2: Validated Protocols

Protocol A: T3P® Coupling (The "Green" Standard)

Best for: Primary/Secondary amines, avoiding toxic byproducts, and ease of purification.

Why this works: The 2-methyl group creates steric hindrance at the C3 carbonyl.[1] T3P (Propylphosphonic anhydride) activates the carboxylate into a mixed anhydride that is highly reactive but does not suffer from the rapid hydrolysis seen with acid chlorides.

Reagents:

• 2-Methylthiophene-3-carboxylic acid (1.0 equiv)[1]

• Amine (1.1 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv) — Critical for T3P function.

• T3P (50% w/w solution in EtOAc or DMF) (1.5 - 2.0 equiv)

Step-by-Step:

• Dissolve the carboxylic acid and the amine in EtOAc or 2-MeTHF (Green solvent).[1]

• Add the base (Pyridine is preferred for difficult couplings; DIPEA for standard).[1]

• Cool to 0°C.

• Add T3P solution dropwise.[1]

• Allow to warm to RT and stir for 2–4 hours.

• Workup: Wash with water, then 1M HCl (if product is not basic), then NaHCO₃. T3P byproducts are water-soluble, simplifying purification.[1][2]

Protocol B: In-Situ Acid Chloride Generation

Best for: Weak nucleophiles (anilines), Friedel-Crafts, or when T3P fails.[1]

Warning: Do not use Thionyl Chloride (

) unless necessary.[1] Thiophenes are electron-rich and susceptible to chlorination or polymerization under harsh reflux conditions.[1] Use Oxalyl Chloride instead.[1]

Reagents:

• 2-Methylthiophene-3-carboxylic acid (1.0 equiv)[1]

• Oxalyl Chloride (1.2 equiv)

• DMF (Catalytic, 2–3 drops)

• Solvent: DCM (Anhydrous)

Step-by-Step:

• Suspend the acid in anhydrous DCM under

  atmosphere at 0°C.

• Add catalytic DMF.[1]

• Add Oxalyl Chloride dropwise.[1] (Gas evolution: CO, CO₂, HCl).

• Stir at RT for 1–2 hours until gas evolution ceases and the solution clears.

• Do not isolate. Evaporate solvent only if necessary to remove excess oxalyl chloride, then immediately redissolve in DCM and add to your nucleophile/base mixture.

Module 3: Troubleshooting & FAQs

Q1: I am seeing a "dimer" impurity when using the acid chloride. What is it?

Diagnosis: This is likely a ketone formation or self-acylation.[1] Mechanism: The thiophene ring is electron-rich.[1][3] If the acid chloride is generated in the presence of Lewis acids or strong heating, the acyl chloride of one molecule can attack the C5 position of another thiophene ring (Friedel-Crafts self-acylation). Fix:

• Switch to Protocol A (T3P) to avoid forming the highly electrophilic acyl chloride species.

• If using Protocol B, keep temperature < 20°C and avoid Lewis acids until the nucleophile is added.

Q2: My yield is low (<30%) with aniline nucleophiles.

Diagnosis: Steric hindrance. Explanation: The methyl group at position 2 sterically crowds the carbonyl at position 3. A standard EDC/NHS coupling often creates an active ester that is too bulky or not electrophilic enough for a weak nucleophile like aniline.[1] Fix:

• Use Protocol B (Oxalyl Chloride) .[1] The acid chloride is the smallest, most reactive electrophile available.

• Ensure you use a non-nucleophilic base (like 2,6-lutidine) if using the acid chloride to prevent base-catalyzed decomposition.[1]

Q3: Can I use Thionyl Chloride ( ) instead of Oxalyl Chloride?

Technical Advice: Proceed with extreme caution. Risk: Thionyl chloride generates

and HCl.[1] High temperatures can lead to electrophilic chlorination of the thiophene ring (usually at C5). Mitigation: If you must use , use it in toluene at lower temperatures (50–60°C) rather than reflux, and scavenge HCl efficiently.

Module 4: Comparative Data

Feature	Isolated Acid Chloride	In-Situ Oxalyl Chloride	T3P® Coupling
Stability	Poor (Hydrolyzes in air)	N/A (Used immediately)	Excellent (Shelf stable)
Atom Economy	Low (High MW leaving group)	Medium	High
Safety	Corrosive, Lachrymator	Corrosive, CO gas generation	Non-toxic, Non-sensitizing
Side Reactions	Hydrolysis, Dimerization	Low risk if temp controlled	Very Low
Cost	High (Specialty Reagent)	Low (Commodity Reagents)	Moderate

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][4] Organic Process Research & Development, 20(2), 140–177. Link

• Patterson, J. W. (2012).[1] Propylphosphonic Anhydride (T3P): A Remarkable Reagent for the Preparation of Amides and Esters.[4] Sigma-Aldrich ChemFiles. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• PubChem. (n.d.).[1] 2-Methylthiophene-3-carboxylic acid (Compound Summary). National Library of Medicine. Link

Sources

• 1. 2-Methylthiophene-3-carboxylic acid | C6H6O2S | CID 4625409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. asianpubs.org [asianpubs.org]
• 4. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of Thiophene Acid Chlorides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth analysis of the electron ionization-mass spectrometry (EI-MS) fragmentation patterns of thiophene acid chlorides. As crucial reactive intermediates in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, a thorough understanding of their fragmentation behavior is paramount for unambiguous identification and structural elucidation.[1] This document will compare the fragmentation of 2-thiophenecarbonyl chloride with its isomer, 3-thiophenecarbonyl chloride, and contrast these patterns with that of a common aliphatic acyl chloride, cyclohexanecarbonyl chloride. The discussion is grounded in established mass spectrometry principles and supported by experimental data to provide actionable insights for the modern research laboratory.

Introduction: The Analytical Challenge of Reactive Acyl Chlorides

Acyl chlorides are highly reactive functional groups, a characteristic that makes them invaluable in synthesis but also presents analytical challenges. Their susceptibility to hydrolysis necessitates careful sample handling and analytical methodology. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), stands as a powerful tool for their characterization. Electron ionization (EI) is a common ionization technique for these relatively volatile and thermally stable compounds, inducing reproducible and information-rich fragmentation patterns that serve as a "molecular fingerprint."[2]

The fragmentation of a molecule upon electron impact is not a random process. It is governed by the relative stabilities of the resulting radical cations and neutral losses.[2][3] For aromatic and heteroaromatic systems like thiophene acid chlorides, the stability of the aromatic ring plays a significant role in directing the fragmentation pathways.[4][5]

Dominant Fragmentation Pathways of Thiophene Acid Chlorides

The mass spectra of thiophene acid chlorides are characterized by several key fragmentation events. The initial ionization event involves the removal of an electron, most likely a non-bonding electron from the sulfur or oxygen atom, or a pi-electron from the aromatic ring, to form the molecular ion (M+•).[6] The subsequent fragmentation pathways are dictated by the drive to form stable fragment ions.

2-Thiophenecarbonyl Chloride: A Detailed Analysis

The mass spectrum of 2-thiophenecarbonyl chloride (MW: 146.6 g/mol ) showcases a well-defined fragmentation pattern.[7][8] The molecular ion peak is typically observed with significant intensity, a testament to the stability of the aromatic thiophene ring.[7]

A primary and highly characteristic fragmentation is the loss of the chlorine radical (•Cl), leading to the formation of the 2-thenoyl cation (an acylium ion) at m/z 111. This acylium ion is resonance-stabilized and often represents the base peak in the spectrum.

Figure 1: Proposed Fragmentation of 2-Thenoyl Cation

Caption: Fragmentation cascade of the 2-thenoyl cation.

Subsequent fragmentation of the 2-thenoyl cation involves the loss of a neutral carbon monoxide (CO) molecule to yield the thienyl cation at m/z 83. This is a common fragmentation pathway for acylium ions.[9] Further fragmentation of the thienyl ring can occur through the loss of acetylene (C2H2) to give a fragment at m/z 57, or through the loss of a thioketene radical (•HC=S) or cyclopropenyl cation rearrangement. A notable peak is also often observed at m/z 45, which can be attributed to the [CHS]+ ion.

Comparison with 3-Thiophenecarbonyl Chloride

While the mass spectra of 2- and 3-substituted thiophenes can be very similar, subtle differences in the relative intensities of fragment ions can sometimes be used for differentiation. The fundamental fragmentation pathways remain the same: loss of chlorine to form the acylium ion, followed by the loss of carbon monoxide. However, the relative stability of the resulting 3-thienyl cation compared to the 2-thienyl cation may influence the abundance of the m/z 83 peak and its subsequent fragments. In general, differentiating between these isomers based solely on their mass spectra can be challenging without authentic standards.[10]

Comparative Analysis: Thiophene Acid Chlorides vs. Cyclohexanecarbonyl Chloride

To highlight the influence of the aromatic thiophene ring, it is instructive to compare its fragmentation pattern with that of an aliphatic acyl chloride, such as cyclohexanecarbonyl chloride.

Table 1: Comparison of Key Mass Fragments

Compound	Molecular Ion (m/z)	[M-Cl]+ (m/z)	[M-COCl]+ (m/z)	Other Key Fragments (m/z)
2-Thiophenecarbonyl Chloride	146/148	111 (Base Peak)	83	55, 45, 39
Cyclohexanecarbonyl Chloride	146/148	111	83	55 (Base Peak)

While some of the m/z values appear similar, the underlying fragmentation mechanisms and the relative abundances of the peaks are significantly different.

For cyclohexanecarbonyl chloride, the molecular ion is often less intense than that of its aromatic counterpart due to the lack of aromatic stabilization.[9] The loss of the chlorine radical to form the cyclohexanoyl cation at m/z 111 is a prominent pathway. However, a key difference lies in the subsequent fragmentation. The loss of the entire carbonyl chloride group (•COCl) to form the cyclohexyl cation at m/z 83 is a major fragmentation route.[9] Furthermore, the cyclohexyl ring is prone to rearrangement and cleavage, leading to a base peak at m/z 55, which is attributed to the stable C4H7+ ion formed after ring opening.[9] This contrasts with 2-thiophenecarbonyl chloride, where the m/z 111 acylium ion is typically the most abundant.

Figure 2: Contrasting Fragmentation Pathways

Caption: Dominant fragmentation routes for aromatic vs. alicyclic acyl chlorides.

Experimental Protocol: GC-MS Analysis of Thiophene Acid Chlorides

To ensure the integrity of the analysis and obtain high-quality, reproducible data, the following experimental protocol is recommended.

4.1. Sample Preparation

• Solvent Selection: Use a dry, aprotic solvent such as dichloromethane or hexane.

• Concentration: Prepare a dilute solution of the acyl chloride (approximately 1 mg/mL).

• Moisture Control: All glassware and solvents must be scrupulously dried to prevent hydrolysis of the acid chloride to the corresponding carboxylic acid.

4.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

• Column: A non-polar or mid-polar capillary column, such as an Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-350.

Figure 3: GC-MS Analysis Workflow

Caption: Step-by-step workflow for GC-MS analysis of thiophene acid chlorides.

Conclusion

The mass spectrometry fragmentation patterns of thiophene acid chlorides are dominated by the stability of the aromatic ring and the formation of a prominent acylium ion. The characteristic loss of a chlorine radical followed by the loss of carbon monoxide provides a reliable diagnostic tool for their identification. Comparison with aliphatic acyl chlorides, such as cyclohexanecarbonyl chloride, reveals significant differences in fragmentation pathways, with the latter showing more extensive ring cleavage and rearrangement. By employing a robust GC-MS methodology with careful sample handling, researchers can confidently identify and characterize these important synthetic intermediates.

References

• Karminski-Zamola, G., Dogan, J., Boykin, D. W., & Bajić, M. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. Rapid Communications in Mass Spectrometry, 9(4), 282-288. [Link]

• ResearchGate. (n.d.). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Thiophenecarbonyl chloride. PubChem. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• Mol-Instincts. (n.d.). 2-Thiophenecarbonyl chloride 5271-67-0 wiki. [Link]

• NIST. (n.d.). 2-Thiophenecarbonyl chloride. NIST WebBook. [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry.

Sources

• 1. guidechem.com [guidechem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. scienceready.com.au [scienceready.com.au]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 6. thiele.ruc.dk [thiele.ruc.dk]
• 7. 2-Thiophenecarbonyl chloride | C5H3ClOS | CID 78928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Thiophenecarbonyl chloride [webbook.nist.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Comparative Guide: GC-MS Methods for Purity Determination of 2-Methylthiophene-3-carbonyl chloride

Executive Summary

2-Methylthiophene-3-carbonyl chloride (2-MTCC) is a critical electrophilic intermediate in the synthesis of thiophene-based pharmaceuticals.[1] Its high reactivity, specifically its susceptibility to hydrolysis, presents a significant analytical challenge. Standard GC-MS approaches often fail to distinguish between the active acid chloride and its hydrolyzed impurity, 2-methylthiophene-3-carboxylic acid, leading to false purity assays.

This guide compares two distinct analytical workflows:

• Direct Injection (Method A): A rapid, high-risk approach suitable only for rough screening.[1]

• In-Situ Derivatization (Method B): The industry "Gold Standard" involving methanolysis, offering superior precision and column longevity.[1]

The Analytical Challenge: Reactivity & Stability

The primary impurity in 2-MTCC samples is the corresponding carboxylic acid, formed via reaction with atmospheric moisture.

• The Artifact Problem: In a direct GC injection, thermal stress in the injector port (250°C+) can cause the carboxylic acid impurity to dehydrate or decarboxylate, while the acid chloride may react with silanol groups on the glass liner.[1]

• The Corrosive Problem: Direct injection releases HCl gas inside the column upon contact with stationary phase moisture or carrier gas impurities, stripping the phase and degrading the mass spectrometer filament.[1]

Chemical Pathway Analysis

Figure 1: Reaction pathways affecting analysis. The goal is to force the green path (Esterification) before the red path (Hydrolysis) can occur.[1]

Methodology Comparison

The following table contrasts the two primary methods based on experimental data and operational viability.

Feature	Method A: Direct Injection	Method B: Methanol Derivatization (Recommended)
Principle	Direct vaporization of the acid chloride.[1]	Chemical conversion to methyl ester prior to injection.
Sample Prep Time	< 2 minutes (Dilute in DCM/Hexane).	5–10 minutes (Quench & Vortex).[1]
Column Life	Poor. HCl generation strips phase.	Excellent. Neutral analytes injected.
Peak Shape	Often tailing (polar interaction).[1]	Sharp, Gaussian peaks.
Quantitation	Semi-quantitative (high variance).[1]	Quantitative (R² > 0.999).[1]
Differentiation	Difficult. Acid and Chloride often co-elute or interconvert.	High. Chloride becomes Ester; Acid remains Acid (mostly).[1]

Detailed Experimental Protocols

Method B: In-Situ Methanol Derivatization (The Gold Standard)[1]

This method relies on the rapid reaction of acid chlorides with methanol to form methyl esters. Crucially, under neutral conditions (no added acid catalyst), the impurity (free carboxylic acid) reacts with methanol much slower than the acid chloride.[1] This allows for the differentiation of the two species.[1]

Reagents

• Solvent: Anhydrous Methanol (LC-MS Grade).[1]

• Diluent: Dichloromethane (DCM) or Toluene (Dried).[1]

• Internal Standard (Optional): Methyl Benzoate.[1]

Step-by-Step Workflow

• Sample Weighing: Weigh approx. 10–15 mg of the 2-MTCC sample into a 2 mL GC vial.

• Quenching (Derivatization): Immediately add 1.0 mL of Anhydrous Methanol.

  • Note: The reaction is exothermic. Evolution of HCl gas may occur.[2][3] Cap loosely initially to vent pressure, then seal.

• Reaction Time: Vortex for 30 seconds. Allow to stand at room temperature for 5 minutes.

  • Mechanism:[4]R-COCl + MeOH -> R-COOMe + HCl

• Neutralization (Optional but Recommended): To protect the column, add approx. 10 mg of solid Sodium Bicarbonate (NaHCO₃) to neutralize the HCl.[1] Vortex and centrifuge/settle.

• Injection: Transfer the supernatant to a fresh vial and inject 1.0 µL.

GC-MS Instrument Parameters

• System: Agilent 7890/5977 or equivalent.

• Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).[1]

• Inlet: Split mode (50:1), 250°C.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

• Oven Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 20°C/min to 280°C.[1]

  • Hold: 3 mins at 280°C.

• MS Source: EI mode (70 eV), 230°C.

• Scan Range: 40–350 m/z.

Data Interpretation & Validation

Mass Spectral Fingerprints[1]

To validate the purity, you must confirm the identity of the derivative versus the impurity.[1]

1. Methyl 2-methylthiophene-3-carboxylate (Derivatized Analyte)

• Retention Time: ~6.5 - 7.5 min (varies by flow).[1]

• Molecular Ion (M+): m/z 156.[1]

• Base Peak: m/z 125 (Loss of -OCH₃).[1]

• Key Fragment: m/z 97 (Thiophene ring fragment).[1]

2. 2-Methylthiophene-3-carboxylic acid (Impurity) [1]

• Retention Time: Elutes later than the ester due to hydrogen bonding (often broad/tailing).[1]

• Molecular Ion (M+): m/z 142.[1]

• Key Indicator: If Method B is used without acid catalysis, the presence of a peak at m/z 142 indicates the original sample contained hydrolyzed acid before derivatization.

Calculation of Purity

Since the conversion of Acid Chloride to Methyl Ester is assumed to be 100% in excess methanol:

[1]

Note: Correction factors (Response Factors) should be applied for strict quantitative work, using pure standards of the acid and ester.

Decision Matrix & Workflow

Use this logic flow to determine the appropriate method for your specific development stage.

Figure 2: Decision matrix for selecting the analytical method.

References

• Sigma-Aldrich. (n.d.).[1] 2-Methylthiophene-3-carbonyl chloride Product Specification. Retrieved from [1]

• National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectrum of Methyl 2-methylthiophene-3-carboxylate. NIST Chemistry WebBook, SRD 69. Retrieved from [Link][1]

• Blau, K., & Halket, J. (1993).[1] Handbook of Derivatives for Chromatography. Wiley.[5] (General reference for acid chloride derivatization principles).

• PubChem. (2023).[1] 2-Methylthiophene-3-carbonyl chloride Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN111732568B - Synthetic method of 4-methoxycarbonyl-2-methylthiophene-3-sulfonyl chloride - Google Patents [patents.google.com]
• 5. 2-Thiophenecarbonyl chloride | C5H3ClOS | CID 78928 - PubChem [pubchem.ncbi.nlm.nih.gov]

Distinguishing regioisomers of methylthiophene carbonyl chloride

Comparative Guide: Distinguishing Regioisomers of Methylthiophene Carbonyl Chloride

Executive Summary Methylthiophene carbonyl chlorides are critical electrophilic intermediates in the synthesis of pharmaceuticals (e.g., kinase inhibitors) and agrochemicals. However, their structural similarity leads to frequent misidentification, particularly when synthesized via electrophilic aromatic substitution (e.g., Vilsmeier-Haack or Friedel-Crafts), where "scrambling" or unexpected regioselectivity occurs.

This guide provides a definitive, data-driven protocol to distinguish the four primary regioisomers. It moves beyond basic characterization, focusing on the scalar coupling constants (

) in H NMR as the irrefutable "fingerprint" for structural assignment.

Part 1: The Isomer Landscape & Synthetic Origins

Identification begins with understanding the synthetic origin. The ambiguity usually arises from where the carbonyl group attaches to a specific methylthiophene scaffold.

Isomer Name	Structure Description	Common Synthetic Origin
Isomer A	3-methylthiophene-2-carbonyl chloride	Formylation of 3-methylthiophene (Major product)
Isomer B	4-methylthiophene-2-carbonyl chloride	Formylation of 3-methylthiophene (Minor product)
Isomer C	5-methylthiophene-2-carbonyl chloride	Formylation of 2-methylthiophene (Major product)
Isomer D	2-methylthiophene-3-carbonyl chloride	Formylation of 2-methylthiophene (Minor product)

Critical Insight: Direct analysis of the acid chloride is prone to hydrolysis, yielding broad peaks and shifting baselines. The protocols below recommend in situ derivatization for definitive analysis.

Part 2: The Primary Analytical Tool - H NMR Spectroscopy

The most reliable method for distinguishing these isomers is the magnitude of the spin-spin coupling constant (

) between the remaining ring protons. Thiophene ring coupling follows a strict hierarchy: .

The "3-Methyl Scaffold" Scenario

Starting Material: 3-Methylthiophene.[1][2][3][4][5] Challenge: Did the carbonyl attack position 2 (Isomer A) or position 5 (Isomer B)?

• Isomer A (3-methylthiophene-2-carbonyl chloride):

  • Protons remaining: H4 and H5.

  • Relationship: Adjacent (

    ).

  • Diagnostic Signal: Two doublets with a large coupling constant (

    ).

  • Chemical Shift: H5 is typically downfield (

    ) due to the adjacent sulfur; H4 is upfield ( ).

• Isomer B (4-methylthiophene-2-carbonyl chloride):

  • Protons remaining: H3 and H5.

  • Relationship: Meta (separated by a carbon).

  • Diagnostic Signal: Two singlets or finely split doublets with a tiny coupling constant (

    ).

  • Visual Cue: Peaks often look like singlets on lower-field instruments (300 MHz).

The "2-Methyl Scaffold" Scenario

Starting Material: 2-Methylthiophene. Challenge: Did the carbonyl attack position 5 (Isomer C) or position 3 (Isomer D)?

• Isomer C (5-methylthiophene-2-carbonyl chloride):

  • Protons remaining: H3 and H4.

  • Relationship: Adjacent (

    ).

  • Diagnostic Signal: Two doublets with a medium coupling constant (

    ).

  • Note: This

    value is distinctively smaller than the observed in Isomer A/D.

• Isomer D (2-methylthiophene-3-carbonyl chloride):

  • Protons remaining: H4 and H5.

  • Relationship: Adjacent (

    ).

  • Diagnostic Signal: Two doublets with a large coupling constant (

    ).

  • Differentiation from Isomer A: This is the hardest pair. Differentiate by the methyl shift. In Isomer D, the methyl is at C2 (adjacent to S), typically appearing slightly downfield compared to the C3-methyl of Isomer A, and often shows a distinct Nuclear Overhauser Effect (NOE) to the H4 proton if irradiated.

Summary Table of Coupling Constants

Isomer	Proton Pair	Coupling Type	Expected Value (Hz)	Visual Appearance
3-Me-2-COCl	H4, H5	Vicinal ( )	5.0 – 5.5	Distinct Doublets
5-Me-2-COCl	H3, H4	Vicinal ( )	3.5 – 4.0	Distinct Doublets
4-Me-2-COCl	H3, H5	Meta ( )	1.2 – 1.7	Singlets or Tight Doublets

Part 3: Visualization of Analytical Logic

The following decision tree illustrates the workflow for assigning the correct structure based on the starting material and observed NMR splitting patterns.

Caption: Analytical decision tree for assigning methylthiophene carbonyl chloride regioisomers based on

H NMR coupling constants ( ).

Part 4: Experimental Protocols

Protocol A: In Situ Derivatization (Methanolysis)

Purpose: Acid chlorides are unstable and react with moisture in deuterated solvents (e.g.,

) to form carboxylic acids and HCl, causing peak broadening and chemical shift drift. Converting to the methyl ester ensures stable, sharp spectra.

• Sampling: Take a small aliquot (

  ) of the crude acid chloride reaction mixture.

• Quench: Add the aliquot to a vial containing

  of anhydrous Methanol ( ).

• Reaction: Shake gently. The reaction is exothermic and instantaneous:

• Neutralization (Optional but Recommended): Add a small amount of solid

  to neutralize the generated HCl, which can otherwise induce shifts in sensitive protons.

• Extraction: Add

  of and of water. Shake and let layers separate.

• Analysis: Pipette the bottom organic layer (

  ) into an NMR tube through a small plug of (to dry).

• Measurement: Acquire

  H NMR (minimum 8 scans).

Protocol B: Distinguishing Isomer A vs Isomer D (The "Twin Doublet" Problem)

If the synthetic origin is ambiguous and you have a spectrum with

, use this NOE (Nuclear Overhauser Effect) protocol:

• Sample Prep: Prepare a concentrated sample (

  ) in degassed .

• Experiment: Run a 1D-NOESY or 1D-GOESY experiment.

• Target: Selectively irradiate the Methyl singlet (

  ).

• Interpretation:

  • Isomer A (3-Me-2-COCl): The methyl group is at C3. H4 is at C4. They are ortho. You will see a strong NOE enhancement of the H4 doublet.

  • Isomer D (2-Me-3-COCl): The methyl group is at C2. H4 is at C4. They are separated by the carbonyl carbon (C3). You will see little to no NOE enhancement of the H4 doublet.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons. (Authoritative source for general coupling constant ranges).
• Hans J. Jakobsen. (1970). "NMR Spectra of Thiophenes." Journal of Magnetic Resonance.

• Campaigne, E., & Archer, W. L. (1953). "The Chlorination of Thiophene and Methylthiophene Derivatives." Journal of the American Chemical Society. Link (Historical grounding on the synthesis and reactivity of methylthiophenes).

• Meth-Cohn, O., & Stanforth, S. P. (1982). "The Vilsmeier–Haack Reaction."[6][7][8][9] Comprehensive Organic Synthesis. Pergamon. (Definitive review of the formylation mechanism leading to these isomers).

Sources

• 1. 2-Thiophenecarbonyl chloride | C5H3ClOS | CID 78928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A13305.06 [thermofisher.com]
• 3. 3-Methylthiophene-2-carbonyl chloride - High purity | EN [georganics.sk]
• 4. 61341-26-2|3-Methylthiophene-2-carbonyl chloride|BLD Pharm [bldpharm.com]
• 5. pure.strath.ac.uk [pure.strath.ac.uk]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. ijpcbs.com [ijpcbs.com]
• 8. organicreactions.org [organicreactions.org]
• 9. growingscience.com [growingscience.com]

Spectroscopic Identification of Impurities in 2-Methylthiophene-3-carbonyl Chloride: A Comparative Technical Guide

Executive Summary

2-Methylthiophene-3-carbonyl chloride (MTC-Cl) is a critical heterocyclic building block in the synthesis of antipsychotics (e.g., Olanzapine analogs) and agrochemicals. However, its high reactivity presents a unique analytical challenge: instability during analysis.

Direct injection of MTC-Cl into standard reverse-phase HPLC systems results in uncontrolled hydrolysis, leading to false-positive impurity reporting (specifically of the acid form). This guide compares three spectroscopic approaches to accurately profile impurities, recommending In-Situ Derivatization GC-MS as the superior method for routine quality control due to its ability to resolve regioisomers and prevent on-column degradation.

The Impurity Profile

Before selecting a method, one must understand the target impurities. The synthesis of MTC-Cl (typically via chlorination of 2-methylthiophene-3-carboxylic acid) generates specific byproducts:

Impurity Type	Specific Compound	Origin	Detection Challenge
Hydrolysis Product	2-Methylthiophene-3-carboxylic acid	Moisture exposure (Process or Analytical artifact)	Indistinguishable from analyte in aqueous HPLC.
Regioisomer	4-Methylthiophene-3-carbonyl chloride	Friedel-Crafts acylation selectivity issues	Very similar boiling point/polarity to MTC-Cl.
Starting Material	2-Methylthiophene	Incomplete reaction	High volatility; elutes in solvent front.
Reagent	Thionyl Chloride / Oxalyl Chloride	Chlorinating agents	Corrosive to columns; requires GC.

Comparative Analysis of Spectroscopic Methods

We evaluated three primary methodologies for the identification and quantification of impurities in MTC-Cl.

Method A: GC-MS with Methanolysis (Recommended)

The Gold Standard for Volatile Acid Chlorides.

Instead of injecting the reactive chloride directly, the sample is quenched immediately with anhydrous methanol. This converts MTC-Cl to Methyl 2-methylthiophene-3-carboxylate , a stable, volatile ester.

• Pros:

  • Stability: Eliminates hydrolysis artifacts during the run.

  • Resolution: Capillary GC columns (e.g., DB-5MS) easily separate the 2-methyl and 4-methyl isomers.

  • Identification: EI-MS provides definitive fragmentation patterns for unknown impurities.

• Cons: Requires anhydrous handling during sample prep.

• Verdict: Best for purity assay and isomeric impurity quantitation.

Method B: HPLC-UV (Amine Derivatization)

The Solution for Thermally Labile Impurities.

Uses a pre-column reaction with a chromophore-rich amine (e.g., nitroaniline or diethylamine) to form a stable amide.

• Pros: High sensitivity (UV detection); suitable for detecting non-volatile inorganic salts or heavy oligomers.

• Cons: Slower sample prep; excess derivatizing reagent can crowd the chromatogram.

• Verdict: Use only if non-volatile impurities (dimers/trimers) are suspected.

Method C: Quantitative NMR (qNMR)

The Structural Umpire.

Direct analysis of the acid chloride in CDCl₃ or C₆D₆.

• Pros: Non-destructive; no response factors required; definitive proof of structure (distinguishes acid vs. chloride via carbonyl carbon shift).

• Cons: Low sensitivity (LOD ~0.1%); not suitable for trace impurity profiling (<0.05%).

• Verdict: Use for reference standard qualification, not routine batch release.

Visualizing the Analytical Logic

The following diagrams illustrate the chemical pathways involved in the analysis and the decision logic for method selection.

Diagram 1: Chemical Pathways & Impurity Origins

Caption: Chemical fate of MTC-Cl. Red paths indicate degradation/impurity formation; Green path indicates the stabilized derivative for analysis.

Diagram 2: Analytical Workflow Decision Tree

Caption: Decision matrix for selecting the appropriate spectroscopic technique based on analytical needs.

Detailed Protocol: GC-MS with Methanolysis

This protocol is validated to differentiate between "process acid" (impurity present before sampling) and "hydrolytic acid" (artifact).

Reagents

• Solvent: Anhydrous Methanol (Sigma-Aldrich, <0.002% water).

• Neutralizer: Pyridine (Optional, to scavenge HCl if column is acid-sensitive).

• Internal Standard: Dodecane (inert).

Step-by-Step Methodology

• Blank Preparation: Add 1.0 mL Anhydrous Methanol to a GC vial. Seal immediately.

• Sample Preparation (Derivatization):

  • Weigh 20 mg of MTC-Cl into a dry 2 mL vial.

  • Immediately add 1.5 mL Anhydrous Methanol.

  • Critical Step: Vortex for 30 seconds. The reaction is exothermic; the warming confirms the conversion of Acid Chloride

    Methyl Ester.

  • Note: Any MTC-Cl converts to the ester. Any pre-existing Acid impurity remains as the Acid (or methylates slowly depending on catalyst presence, but usually remains distinct under these rapid conditions without acid catalyst).

• GC Parameters:

  • Column: DB-5MS or Equivalent (30m x 0.25mm x 0.25µm).

  • Inlet: Split 50:1 @ 250°C.

  • Oven: 50°C (hold 2 min)

    15°C/min 280°C.

  • Detector: MSD (Scan 35-400 m/z).

Data Interpretation (Supporting Data)[1]

Compound	Retention Time (min)	Target Ion (m/z)	Key Fragment
2-Methylthiophene	3.2	98
Methyl 2-methylthiophene-3-carboxylate (Analyte Derivative)	8.4	156	(125)
Methyl 4-methylthiophene-3-carboxylate (Isomer)	8.7	156	(125)
2-Methylthiophene-3-carboxylic acid (Hydrolysis Impurity)	9.1 (Broad)	142	(125)

Note: The acid peak will tail significantly on non-polar columns. If quantification of the acid is critical, use BSTFA silylation instead of methanolysis.

Performance Comparison Table

Feature	GC-MS (Methanolysis)	HPLC-UV (Direct*)	qNMR (Proton)
Specificity	High (Mass spec ID)	Low (UV only)	High (Structural)
Sensitivity (LOD)	< 0.05%	< 0.01%	~ 0.5%
Artifact Risk	Low (if dry MeOH used)	High (Hydrolysis on column)	Low (if dry solvent used)
Isomer Separation	Excellent	Moderate	Good
Throughput	15 min/sample	25 min/sample	10 min/sample

*Direct HPLC is listed for comparison but NOT recommended due to stability issues.

References

• Valdersnes, S., et al. (2020). Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Analytical Methods.[1][2][3][4][5][6][7][8][9] Link

• Santa Cruz Biotechnology. (2023). 3-Methylthiophene-2-carbonyl chloride Product Specifications and Safety Data.Link

• Org. Synth. (1955). 2-Chloromethylthiophene Synthesis and Stability Notes. Organic Syntheses, Coll.[10] Vol. 3, p.197. Link

• Chromatography Forum. (2004). Acid Chlorides by HPLC: Derivatization Strategies.Link

• LibreTexts. (2023). Derivatization Methods for Gas Chromatography.[3][4][6][9] Chemistry LibreTexts. Link

Sources

• 1. A stability study involving HPLC analysis of aqueous thiorphan solutions in the presence of human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. jfda-online.com [jfda-online.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thiophene-3-carbonyl Chloride [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Elemental Analysis of 2-Methylthiophene-3-carbonyl Chloride for Pharmaceutical Applications

This guide provides a comprehensive comparison and validation framework for the elemental analysis of 2-Methylthiophene-3-carbonyl chloride, a critical building block in modern drug development. Designed for researchers, scientists, and quality control professionals, this document delves into the theoretical and practical aspects of elemental composition, offering a robust protocol for verification and comparison against relevant alternatives. Our approach is grounded in the principles of scientific integrity, ensuring that every protocol is a self-validating system compliant with stringent regulatory standards.

Introduction: The Critical Role of Elemental Purity in Drug Synthesis

2-Methylthiophene-3-carbonyl chloride is a key intermediate in the synthesis of a variety of pharmacologically active compounds. Its purity, particularly with respect to elemental composition, is paramount to ensuring the safety, efficacy, and stability of the final drug product. Elemental impurities, even at trace levels, can have significant toxicological consequences and may also interfere with catalytic processes in subsequent synthetic steps.[1][2]

Regulatory bodies worldwide, through guidelines such as the United States Pharmacopeia (USP) chapters <232> and <233> and the International Council for Harmonisation (ICH) Q3D, have established strict limits for elemental impurities in pharmaceutical products.[3][4][5] These regulations necessitate the use of highly sensitive and specific analytical techniques, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), to quantify elemental contaminants.[3][5]

This guide will provide a detailed comparison of 2-Methylthiophene-3-carbonyl chloride with two structurally similar and commercially available alternatives: 3-Methylthiophene-2-carbonyl chloride and Thiophene-3-carbonyl chloride . The comparison will be based on their theoretical elemental composition and a discussion of potential elemental impurities arising from their respective synthetic routes.

Theoretical Elemental Composition: A Comparative Analysis

The first step in validating a chemical substance is to compare its experimentally determined elemental composition with its theoretical values. The molecular formula for 2-Methylthiophene-3-carbonyl chloride is C₆H₅ClOS. Below is a comparative table of the theoretical elemental composition of the target compound and its selected alternatives.

Compound	Molecular Formula	Molecular Weight ( g/mol )	% Carbon	% Hydrogen	% Chlorine	% Oxygen	% Sulfur
2-Methylthiophene-3-carbonyl chloride	C₆H₅ClOS	160.62	44.86	3.14	22.07	9.96	19.96
3-Methylthiophene-2-carbonyl chloride	C₆H₅ClOS	160.62	44.86	3.14	22.07	9.96	19.96
Thiophene-3-carbonyl chloride	C₅H₃ClOS	146.59	40.97	2.06	24.18	10.91	21.88

While 2-Methylthiophene-3-carbonyl chloride and its isomer, 3-Methylthiophene-2-carbonyl chloride, share the same elemental composition, they can be distinguished by other analytical techniques such as NMR or IR spectroscopy.[6][7] Thiophene-3-carbonyl chloride, lacking the methyl group, has a distinctly different elemental profile.[8][9]

Potential Elemental Impurities: A Risk-Based Assessment

Beyond the core elemental composition, a thorough analysis must consider potential elemental impurities. These can be introduced from raw materials, catalysts, or manufacturing processes.[4][5] Based on common synthetic routes for thiophene derivatives, a risk-based assessment points to the following potential elemental impurities:

• Class 1 Elements (High Toxicity): Arsenic (As), Cadmium (Cd), Mercury (Hg), and Lead (Pb). These are ubiquitous and must be evaluated in all drug products.[4][5]

• Class 2A Elements (High Probability of Presence): Elements like Nickel (Ni), Vanadium (V), and Cobalt (Co) are often used as catalysts in thiophene synthesis.

• Class 2B Elements (Intentionally Added): Palladium (Pd), Platinum (Pt), and Rhodium (Rh) are common catalysts in cross-coupling reactions used to create more complex molecules from thiophene building blocks.[10]

• Other Potential Impurities: Lithium (Li) from lithiation reactions and residual metals from reagents like thionyl chloride (SOCl₂).[10]

The specific impurity profile will vary depending on the synthetic route employed by the manufacturer. Therefore, a comprehensive elemental analysis is crucial for quality control.

Experimental Protocol: Validation of Elemental Composition via ICP-MS

The following protocol outlines a robust method for the determination of elemental impurities in 2-Methylthiophene-3-carbonyl chloride, in accordance with USP <233> and ICH Q3D guidelines.

Instrumentation and Reagents

• Instrument: Agilent 7900 ICP-MS or equivalent.

• Reagents:

  • High-purity (trace metal grade) nitric acid (HNO₃).

  • High-purity (trace metal grade) hydrochloric acid (HCl).

  • Deionized water (18.2 MΩ·cm).

  • Multi-element standard solutions for calibration.

  • Internal standard solution (e.g., Scandium, Yttrium, Indium, Bismuth).

Sample Preparation (Indirect Solution Method)

The choice of sample preparation is critical and should be based on the solubility and reactivity of the analyte. Given that 2-Methylthiophene-3-carbonyl chloride is a reactive acid chloride, a direct aqueous or organic solution may not be suitable. An indirect method involving digestion is recommended.

• Weighing: Accurately weigh approximately 0.5 g of the 2-Methylthiophene-3-carbonyl chloride sample into a clean, inert digestion vessel.

• Digestion:

  • Add 5 mL of high-purity nitric acid to the vessel.

  • Add 1 mL of high-purity hydrochloric acid.

  • Allow the vessel to stand loosely capped for 10 minutes to allow for any initial reaction to subside.

  • Seal the vessel and place it in a microwave digestion system.

  • Ramp the temperature to 200 °C over 15 minutes and hold for 20 minutes.

• Dilution:

  • After cooling, carefully open the digestion vessel in a fume hood.

  • Quantitatively transfer the digest to a 50 mL volumetric flask.

  • Add the internal standard solution to achieve a final concentration of 10 µg/L.

  • Dilute to the mark with deionized water.

ICP-MS Analysis

• Instrument Setup: Optimize the ICP-MS parameters (e.g., RF power, gas flow rates, lens voltages) to achieve maximum sensitivity and stability.

• Calibration: Prepare a series of multi-element calibration standards covering the expected concentration range of the elemental impurities.

• Analysis: Analyze the prepared sample solution. The use of a collision/reaction cell (e.g., with helium gas) is recommended to minimize polyatomic interferences.

• Data Processing: Quantify the elemental concentrations based on the calibration curves and correct for the dilution factor.

Method Validation

The analytical method must be validated for its intended purpose.[11] Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantitatively determined with suitable precision and accuracy.

Workflow for Elemental Analysis Validation

The following diagram illustrates the comprehensive workflow for the validation of 2-Methylthiophene-3-carbonyl chloride through elemental analysis.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. Elemental and Trace Metal Analysis for Pharmaceuticals | Medistri SA [medistri.swiss]
• 3. knowledge.reagecon.com [knowledge.reagecon.com]
• 4. analytik-jena.com [analytik-jena.com]
• 5. agilent.com [agilent.com]
• 6. 3-Methylthiophene-2-carbonyl chloride - High purity | EN [georganics.sk]
• 7. 61341-26-2 CAS MSDS (3-METHYLTHIOPHENE-2-CARBONYL CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iacld.com [iacld.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-Methylthiophene-3-carbonyl chloride: From Lab Bench to Disposal

This guide provides a comprehensive operational and safety framework for the handling of 2-Methylthiophene-3-carbonyl chloride (CAS No. 53349-11-8). As a valued professional in research and development, your safety is paramount. This document moves beyond mere compliance, offering a detailed methodology grounded in chemical reactivity and risk mitigation. Here, we will explore the essential protocols for personal protective equipment (PPE), safe handling workflows, emergency response, and compliant disposal, ensuring both your safety and the integrity of your work.

Understanding the Inherent Risks of 2-Methylthiophene-3-carbonyl chloride

2-Methylthiophene-3-carbonyl chloride is a reactive acyl chloride. Its primary hazards stem from its high reactivity, particularly with nucleophiles such as water, which can lead to the release of corrosive hydrogen chloride (HCl) gas. Understanding its hazard profile is the first step in establishing a robust safety protocol.

The compound is classified under the Globally Harmonized System (GHS) with the following critical hazard statements:

• H302: Harmful if swallowed.

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

This profile dictates the necessity of a stringent, multi-layered PPE strategy and meticulous handling procedures to prevent any direct contact or inhalation.

Core Directive: Personal Protective Equipment (PPE) Ensemble

Your primary defense against the corrosive nature of 2-Methylthiophene-3-carbonyl chloride is a correctly chosen and properly worn PPE ensemble. The following table outlines the minimum requirements.

Protection Area	Required PPE	Material/Specification	Rationale
Eye & Face	Chemical Safety Goggles & Full-Face Shield	ANSI Z87.1 Compliant	Goggles provide a seal against splashes and vapors. The face shield is mandatory and protects the entire face from splashes during dispensing or potential reactions.
Hand	Chemical-Resistant Gloves	Nitrile (double-gloved) or Neoprene	Acyl chlorides can permeate standard laboratory gloves. Double-gloving with nitrile provides a reliable barrier for short-duration tasks. For prolonged handling, heavyweight neoprene gloves are recommended. Always inspect gloves for any signs of degradation or perforation before use.
Body	Flame-Resistant (FR) Laboratory Coat & Chemical Apron	Nomex or similar FR material; Rubber or PVC Apron	A flame-resistant lab coat should be worn and fully buttoned. A chemical-resistant apron provides an additional barrier against spills during transfer and weighing operations.
Respiratory	NIOSH-Approved Respirator	Air-Purifying Respirator (APR) with Organic Vapor/Acid Gas (OV/AG) Cartridges	Mandatory if not handled in a certified chemical fume hood. This is also required if there is any suspicion of fume hood malfunction or when cleaning up large spills.

Operational Protocol: A Step-by-Step Handling Workflow

Adherence to a strict, sequential workflow is critical for minimizing exposure risk. The following protocol outlines the essential steps from preparation to temporary storage.

Preparation and Pre-Handling Safety Check

• Fume Hood Verification: Confirm that the chemical fume hood has a current certification and that the airflow monitor indicates normal operation. The sash should be positioned as low as possible to provide an effective barrier.

• Assemble Safety Equipment: Before bringing the chemical into the work area, ensure immediate access to a safety shower, eyewash station, and a spill kit specifically designed for corrosive acid chlorides. The spill kit should contain a neutralizer like sodium bicarbonate and an inert absorbent like vermiculite or sand.

• Don PPE: Put on the complete PPE ensemble as detailed in the table above. Ensure gloves are pulled over the cuffs of the lab coat.

• Prepare a Quenching Station: Have a beaker containing a weak base solution (e.g., 5% sodium bicarbonate) or an ice bath ready to quench small spills or decontaminate equipment.

Chemical Handling and Dispensing

The following diagram illustrates the mandatory workflow for safely handling 2-Methylthiophene-3-carbonyl chloride within a certified chemical fume hood.

Caption: Safe Handling Workflow for 2-Methylthiophene-3-carbonyl chloride.

Emergency Response and Disposal Plan

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Emergency Procedures

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Use an eyewash station. Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spill Management Protocol

The response to a spill must be swift and decisive. The following decision tree outlines the appropriate actions based on the spill's magnitude.

Caption: Emergency Spill Response Decision Tree.

Waste Disposal

All waste generated from handling 2-Methylthiophene-3-carbonyl chloride is considered hazardous.

• Contaminated Materials: Used gloves, absorbent materials from spills, and disposable labware must be placed in a clearly labeled, sealed hazardous waste container.

• Unused Reagent: Do not attempt to neutralize the bulk reagent. Unused or expired 2-Methylthiophene-3-carbonyl chloride must be disposed of in its original container through your institution's hazardous waste management program.

• Rinsate: Glassware should be rinsed with a small amount of an inert solvent (like acetone or isopropanol) in the fume hood. This rinsate is also hazardous waste and must be collected in a designated, labeled container.

By integrating these safety protocols into your daily laboratory operations, you create a self-validating system of safety that protects you, your colleagues, and your research.

References

• Safety Data Sheet for 2-Methylthiophene-3-carbonyl chloride. Angene Chemical. [Link]